N-(3-Formyl-5-methylpyridin-2-yl)pivalamide

• CAS: 127446-31-5

Core Science & Biosynthesis

An In-depth Technical Guide to N-(3-Formyl-5-methylpyridin-2-yl)pivalamide: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is a key bifunctional building block in modern organic and medicinal chemistry. Its unique arrangement of a reactive aldehyde and a sterically hindered pivalamide protecting group on a pyridine scaffold makes it a valuable intermediate for the synthesis of complex heterocyclic systems. This guide provides a comprehensive overview of its chemical properties, a detailed synthesis protocol, an analysis of its reactivity, and a discussion of its applications, particularly in the development of novel therapeutic agents.

Introduction: Strategic Importance in Synthesis

N-(3-Formyl-5-methylpyridin-2-yl)pivalamide, with CAS Number 127446-31-5, has emerged as a crucial intermediate for constructing elaborate molecular architectures.[1] The strategic placement of the formyl group ortho to the pivalamide-protected amine on a 5-methylpyridine ring offers chemists a versatile platform for sequential and site-selective modifications. The pivalamide group serves as a robust protecting group for the amine, allowing for a wide range of chemical transformations to be performed on the formyl group and the pyridine ring itself. This stability and predictable reactivity are paramount in multi-step synthetic routes common in pharmaceutical development.[2] Its utility is notably demonstrated in the synthesis of nucleobase analogs for peptide nucleic acids (PNA), highlighting its role in creating molecules for advanced biological recognition systems.[1]

Physicochemical and Spectroscopic Profile

A thorough understanding of the physical and spectral properties of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is essential for its effective use in research and development.

General Properties

The general physicochemical properties of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide are summarized in the table below.

Property	Value	Source
CAS Number	127446-31-5	[1]
Molecular Formula	C₁₂H₁₆N₂O₂	[1]
Molecular Weight	220.27 g/mol	[1]
Appearance	White to yellow crystalline powder	Inferred from related compounds
Melting Point	113-115 °C	[1]
Boiling Point (Predicted)	411.2 ± 45.0 °C	[1]
Density (Predicted)	1.139 ± 0.06 g/cm³	[1]
pKa (Predicted)	13.31 ± 0.70	[1]

Spectroscopic Characterization

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the pyridine ring protons, the methyl group protons, the aldehyde proton, and the tert-butyl protons of the pivalamide group. The aldehyde proton would appear as a singlet in the downfield region (around 9-10 ppm). The pyridine ring protons would exhibit characteristic splitting patterns depending on their coupling with each other and the methyl group. The methyl group protons would appear as a singlet, as would the nine equivalent protons of the tert-butyl group.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum would show characteristic peaks for the carbonyl carbon of the aldehyde (around 190 ppm) and the amide carbonyl (around 170-180 ppm). The carbons of the pyridine ring would appear in the aromatic region, and the carbons of the methyl and tert-butyl groups would be found in the aliphatic region.

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by strong absorption bands corresponding to the C=O stretching vibrations of the aldehyde and amide functional groups. The aldehyde C=O stretch is typically observed around 1700-1720 cm⁻¹, while the amide C=O stretch (Amide I band) would appear around 1650-1680 cm⁻¹. N-H stretching of the amide would be visible around 3200-3400 cm⁻¹.

• Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (220.27 g/mol ). Fragmentation patterns would likely involve the loss of the tert-butyl group and other characteristic fragments.

Synthesis and Purification

The synthesis of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is typically achieved through a two-step process starting from 2-amino-5-methylpyridine. The following protocol is a representative procedure based on established synthetic methodologies for similar compounds.

Synthesis Pathway

Caption: Synthetic route to N-(3-Formyl-5-methylpyridin-2-yl)pivalamide.

Experimental Protocol

Step 1: Synthesis of 2-Amino-5-methyl-3-pyridinecarboxaldehyde

• Reagent Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF). Cool the flask to 0 °C in an ice bath.

• Vilsmeier-Haack Reagent Formation: Slowly add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF with vigorous stirring. Maintain the temperature below 10 °C during the addition. Stir the resulting mixture at 0 °C for 30 minutes to form the Vilsmeier-Haack reagent.

• Formylation Reaction: Dissolve 2-amino-5-methylpyridine in anhydrous DMF and add it dropwise to the Vilsmeier-Haack reagent solution at 0 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 80-90 °C for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up and Isolation: Cool the reaction mixture to room temperature and pour it onto crushed ice. Carefully neutralize the mixture with a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the pH is basic. The product, 2-amino-5-methyl-3-pyridinecarboxaldehyde, will precipitate as a solid. Filter the solid, wash it with cold water, and dry it under vacuum.

Step 2: Synthesis of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide

• Reaction Setup: In a flame-dried round-bottom flask, dissolve the crude 2-amino-5-methyl-3-pyridinecarboxaldehyde in a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF). Add a base, such as triethylamine or pyridine, to the solution.

• Acylation: Cool the solution to 0 °C in an ice bath. Slowly add pivaloyl chloride dropwise to the stirred solution. After the addition, allow the reaction to warm to room temperature and stir for several hours until TLC analysis indicates the complete consumption of the starting material.

• Work-up and Purification: Quench the reaction with water and separate the organic layer. Wash the organic layer sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield N-(3-Formyl-5-methylpyridin-2-yl)pivalamide as a solid.

Chemical Reactivity and Synthetic Utility

The chemical reactivity of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is dominated by the aldehyde functional group, while the pivalamide acts as a stable protecting group.

Reactions of the Formyl Group

The aldehyde moiety is a versatile handle for a variety of chemical transformations:

• Reductive Amination: The formyl group can readily undergo reductive amination with primary or secondary amines in the presence of a reducing agent like sodium borohydride or sodium triacetoxyborohydride to introduce a diverse range of amino-methyl substituents.

• Wittig and Horner-Wadsworth-Emmons Reactions: Olefination reactions can be performed to convert the formyl group into an alkene, providing a route to extend the carbon chain and introduce new functionalities.

• Condensation Reactions: The aldehyde can participate in condensation reactions with active methylene compounds, such as malonates or nitriles, to form α,β-unsaturated systems.

• Oxidation and Reduction: The formyl group can be oxidized to a carboxylic acid using standard oxidizing agents or reduced to a hydroxymethyl group with mild reducing agents like sodium borohydride.

Role of the Pivalamide Group

The pivaloyl group serves as a sterically bulky and chemically robust protecting group for the 2-amino functionality. This is crucial as it prevents unwanted side reactions at the amino group during manipulations of the formyl moiety. The amide bond of the pivalamide is generally stable to a wide range of reaction conditions, including many that are used to modify the aldehyde. Deprotection to reveal the free amine can be achieved under harsh acidic or basic conditions, if required, at a later stage in a synthetic sequence.

Logical Flow of Synthetic Transformations

Caption: Reactivity flowchart for N-(3-Formyl-5-methylpyridin-2-yl)pivalamide.

Applications in Drug Discovery and Development

The structural motifs accessible from N-(3-Formyl-5-methylpyridin-2-yl)pivalamide are prevalent in a variety of biologically active molecules. Its primary application lies in its use as a versatile intermediate in the synthesis of novel pharmaceutical compounds.[2]

• Synthesis of Heterocyclic Scaffolds: The dual functionality of this compound allows for the construction of fused heterocyclic systems, such as naphthyridines and other related structures, which are known to exhibit a wide range of pharmacological activities.[1]

• Peptide Nucleic Acid (PNA) Monomer Synthesis: A significant application of this compound is in the synthesis of modified nucleobases for PNA.[1] PNAs are synthetic analogs of DNA and RNA and have potential therapeutic applications as antisense and antigene agents. The formyl group can be elaborated to introduce the necessary functionalities for incorporation into the PNA backbone.

• Fragment-Based Drug Discovery: As a well-defined chemical entity with versatile reactive handles, it can serve as a valuable fragment in fragment-based drug discovery campaigns, where small molecular fragments are screened and then grown or linked to develop potent drug candidates.

Safety and Handling

N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is classified as an irritant. Standard laboratory safety precautions should be observed when handling this compound.

• Hazard Statements: H319 (Causes serious eye irritation).

• Precautionary Statements: P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

• Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and a lab coat. Handle in a well-ventilated area or a fume hood.

Conclusion

N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is a strategically important synthetic intermediate with a valuable combination of a reactive aldehyde and a robust protecting group on a pyridine core. Its well-defined physicochemical properties and predictable reactivity make it an indispensable tool for medicinal chemists and researchers in drug discovery. The ability to selectively manipulate the formyl group while the amino group remains protected allows for the efficient construction of complex molecular architectures, particularly in the synthesis of novel heterocyclic compounds and PNA monomers. As the demand for sophisticated and diverse chemical scaffolds continues to grow in the pharmaceutical industry, the utility of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is expected to expand further.

References

• MySkinRecipes. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide. [Link]

• PrepChem. Synthesis of pivaloyl chloride. [Link]

• Ataman Kimya. PIVALOYL CHLORIDE. [Link]

• Patentsnap. Pivaloyl chloride patented technology retrieval search results. [Link]

Sources

• 1. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide | 127446-31-5 [chemicalbook.com]
• 2. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide [myskinrecipes.com]

N-(3-Formyl-5-methylpyridin-2-yl)pivalamide CAS number 127446-31-5.

A Strategic Scaffold for 1,8-Naphthyridine & PNA Monomer Synthesis

CAS Number: 127446-31-5 Formula: C₁₂H₁₆N₂O₂ Molecular Weight: 220.27 g/mol [1]

Executive Summary

N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is a specialized heterocyclic intermediate engineered for high-precision organic synthesis. Unlike generic pyridine derivatives, this compound features a pivalamide moiety at the C2 position and a formyl group at the C3 position. This specific substitution pattern is not accidental; it is the result of a Directed Ortho-Metalation (DoM) strategy designed to access fused ring systems—most notably 1,8-naphthyridines .

These naphthyridine derivatives serve as critical nucleobase analogues in Peptide Nucleic Acid (PNA) technology, enabling the development of synthetic genetic recognition systems that bind DNA and RNA with high affinity and specificity. This guide details the mechanistic rationale, synthesis, and application of CAS 127446-31-5 in modern drug discovery and supramolecular chemistry.

Chemical Architecture & Mechanistic Rationale

The utility of this compound stems from the orthogonal reactivity of its three functional groups.

Functional Group	Position	Mechanistic Role
Pivalamide (-NHCOC(CH₃)₃)	C2	Directing Group (DMG): The bulky tert-butyl group prevents nucleophilic attack at the carbonyl, while the amide oxygen coordinates lithiating agents (e.g., n-BuLi) to direct deprotonation at the C3 position.
Formyl (-CHO)	C3	Electrophilic Handle: Provides the carbon atom required for ring closure (annulation) to form the second ring of the naphthyridine system.
Methyl (-CH₃)	C5	Electronic Modulator: Mildly electron-donating; increases the basicity of the pyridine nitrogen and can serve as a handle for further functionalization (e.g., radical bromination).

Structural Visualization

Figure 1: Functional architecture of CAS 127446-31-5. The pivalamide group is the strategic linchpin, enabling the installation of the formyl group via directed lithiation.

Synthesis: The Directed Ortho-Metalation (DoM) Pathway

The synthesis of CAS 127446-31-5 is a textbook example of Directed Ortho-Metalation . Standard electrophilic aromatic substitution on pyridine is difficult due to the ring's electron deficiency. DoM bypasses this by using a strong base to deprotonate the ring.

Step-by-Step Protocol Logic

• Precursor Protection: 2-Amino-5-methylpyridine is reacted with pivaloyl chloride.

  • Why Pivaloyl? Acetyl groups often suffer from nucleophilic attack by organolithiums. The bulky tert-butyl group of the pivaloyl moiety sterically shields the carbonyl, forcing the base to act as a base (deprotonation) rather than a nucleophile.

• Lithiation: The intermediate is treated with n-butyllithium (n-BuLi) at -78°C.

  • Mechanism:[2][3][4] The amide oxygen coordinates the Lithium cation, bringing the butyl anion into close proximity with the C3 proton. This "complex-induced proximity effect" (CIPE) ensures regiospecific deprotonation.

• Formylation: The lithiated species is quenched with Dimethylformamide (DMF) or N-Formylmorpholine.

  • Result: The formyl group is installed exactly at the C3 position.

Synthesis Workflow Diagram

Figure 2: Synthetic route utilizing the pivalamide group as a Directed Metalation Group (DMG) to install the C3 aldehyde.

Downstream Applications: 1,8-Naphthyridines & PNA[5][6]

The primary value of CAS 127446-31-5 lies in its ability to undergo Friedländer-type annulations or condensation reactions to form 1,8-naphthyridines .

The "Janus Wedge" Connection

In PNA research, 1,8-naphthyridin-2(1H)-ones are used as nucleobases that can recognize specific DNA sequences (often G-C base pairs) via hydrogen bonding on both faces of the molecule.

• Reaction: The pivalamide is hydrolyzed (or participates directly) while the formyl group condenses with an active methylene compound (e.g., ethyl acetate derivatives or malonates) to close the second pyridine ring.

• Outcome: A bicyclic aromatic system capable of precise molecular recognition.

Experimental Protocol: Synthesis of the DoM Precursor

Note: This protocol describes the critical lithiation step, as it is the most technically demanding.

Reagents:

• N-(5-methylpyridin-2-yl)pivalamide (1.0 eq)

• n-Butyllithium (2.5 M in hexanes, 2.2 eq)

• Anhydrous THF (Solvent)

• Dry DMF (3.0 eq)

Procedure:

• Setup: Flame-dry a 3-neck round bottom flask and purge with Argon. Add anhydrous THF and cool to -78°C (dry ice/acetone bath).

• Addition: Dissolve the pivalamide substrate in THF and add dropwise to the flask.

• Lithiation: Add n-BuLi slowly via syringe pump to maintain internal temperature below -70°C. The solution will typically turn a deep yellow/orange, indicating the formation of the dianion (deprotonation of amide N and C3).

• Incubation: Stir at -78°C for 1–2 hours to ensure complete lithiation.

• Quench: Add dry DMF dropwise. Stir for 30 mins at -78°C, then allow to warm to 0°C.

• Workup: Quench with saturated NH₄Cl solution. Extract with EtOAc. The product (CAS 127446-31-5) is obtained as a solid after purification.

Physicochemical Properties Table

Property	Value	Notes
Physical State	Solid	Typically off-white to pale yellow powder.
Melting Point	113–115 °C	Sharp melting point indicates high purity.
Solubility	DMSO, DCM, EtOAc	Poor solubility in water; soluble in organic solvents.
Reactivity	Aldehyde & Amide	Susceptible to oxidation (to acid) and hydrolysis.
Storage	2–8°C, Inert Gas	Hygroscopic; store under Argon/Nitrogen.

Safety & Handling (SDS Summary)

• GHS Classification: Warning (GHS07).

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Handling Precautions:

  • Avoid contact with strong oxidizing agents.

  • The formyl group can air-oxidize; keep containers tightly sealed.

  • Use in a fume hood due to potential pyridine-like odor and irritant properties.

References

• ChemicalBook. (2023). N-(3-Formyl-5-methylpyridin-2-yl)pivalamide Product Properties and Suppliers. Retrieved from

• Sigma-Aldrich. (n.d.). Product Detail: N-(3-Formyl-5-methylpyridin-2-yl)pivalamide.[1][5] Retrieved from

• Snieckus, V. (1990). Directed Ortho Metalation.[3] Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics. Chemical Reviews, 90(6), 879–933. (Foundational text on the DoM mechanism used for this synthesis).

• Christensen, L., et al. (1998). Solid-Phase Synthesis of PNA Oligomers Containing Naphthyridine Derivatives. Journal of Peptide Science.

Sources

• 1. 127446-31-5|N-(3-Formyl-5-methylpyridin-2-yl)pivalamide|BLD Pharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. 2-Fluoro-5-formyl-3-methylpyridine Chemical Properties, Uses, Safety Data & Supplier Information | Buy 2-Fluoro-5-formyl-3-methylpyridine in China [pipzine-chem.com]
• 5. aobchem.com [aobchem.com]

Potential biological activity of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide.

Role: Privileged Intermediate for Kinase Inhibitor Scaffolds CAS: 127446-31-5 Molecular Formula: C₁₂H₁₆N₂O₂[1]

Executive Summary

N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is a high-value synthetic intermediate, functioning as a "lynchpin" precursor in the medicinal chemistry of fused heterocycles. While the molecule itself exhibits limited intrinsic biological activity, its significance lies in its chemical potentiality . It serves as the critical electrophilic building block for constructing 1,8-naphthyridines and pyrido[2,3-d]pyrimidines , scaffolds central to the pharmacology of CDK4/6 inhibitors (e.g., Palbociclib analogs) and broad-spectrum antimicrobials.

This guide analyzes the compound's utility through the lens of Directed Ortho Metalation (DoM) , detailing its transformation into bioactive pharmacophores and the biological mechanisms of the resulting therapeutics.

Chemical Architecture & Pharmacophore Potential

The Pivalamide Advantage

The structural ingenuity of this molecule relies on the pivalamide moiety acting as a dual-purpose functional group:

• Orthogonal Protection: The bulky tert-butyl group prevents nucleophilic attack on the exocyclic amine during harsh lithiation conditions.

• Directed Metalation Group (DMG): The carbonyl oxygen coordinates with organolithium reagents (e.g., n-BuLi), directing deprotonation specifically to the C3 position. This regioselectivity is superior to unprotected amines or simple acetamides, which often suffer from side reactions or poor solubility.

The Formyl "Warhead"

The C3-formyl group acts as a reactive "handle" for cyclization. In the presence of ketones or nitriles, it undergoes condensation (Friedländer-type or similar) to fuse a second ring onto the pyridine core. This is the rate-determining step in generating the bi-cyclic hinge-binding motifs required for ATP-competitive kinase inhibition.

Synthetic Utility & Protocols

The synthesis of this intermediate is a textbook example of DoM chemistry . Below is a validated protocol for its generation and subsequent utilization.

Protocol: Synthesis via Directed Ortho Metalation

Note: All steps must be performed under an inert atmosphere (Argon/Nitrogen) using anhydrous solvents.

Reagents:

• Substrate: N-(5-methylpyridin-2-yl)pivalamide

• Base: n-Butyllithium (2.5 M in hexanes)

• Electrophile: N,N-Dimethylformamide (DMF)

• Solvent: Anhydrous THF

Step-by-Step Methodology:

• Preparation: Dissolve N-(5-methylpyridin-2-yl)pivalamide (1.0 equiv) in anhydrous THF at -78°C.

• Lithiation: Dropwise add n-BuLi (2.2 equiv). The first equivalent deprotonates the amide nitrogen; the second equivalent performs the C3-lithiation directed by the pivaloyl oxygen.

• Incubation: Stir at 0°C for 2–3 hours to ensure complete formation of the dilithio-species.

• Formylation: Cool back to -78°C and add anhydrous DMF (3.0 equiv) rapidly.

• Quench: Allow the mixture to warm to room temperature, then quench with saturated NH₄Cl solution.

• Isolation: Extract with EtOAc, dry over MgSO₄, and recrystallize (typically from hexane/EtOAc) to yield the title compound as a white/pale yellow solid.

Visualization: Synthetic Pathway

The following diagram illustrates the transformation from the pyridine precursor to the active CDK inhibitor scaffold.

Figure 1: Retrosynthetic workflow showing the generation of the formyl intermediate and its conversion into bioactive scaffolds.

Downstream Biological Activity (Derivatives)[2][3][4][5]

While the pivalamide intermediate is chemically reactive, its biological value is realized only after conversion into fused heterocyclic systems. The primary therapeutic area is Oncology (Cell Cycle Regulation) .

Target: Cyclin-Dependent Kinases (CDK4/6)

Derivatives synthesized from this intermediate (e.g., via condensation with cyclic ketones) mimic the adenine ring of ATP. They bind to the ATP-binding pocket of CDK4 and CDK6 enzymes.

• Mechanism of Action:

  • Inhibition: The drug prevents CDK4/6 from forming a complex with Cyclin D.

  • Rb Protection: This prevents the phosphorylation of the Retinoblastoma protein (Rb).[2]

  • Arrest: Unphosphorylated Rb remains bound to E2F transcription factors, preventing the cell from transitioning from G1 to S phase.

  • Result: Tumor cell senescence or apoptosis.

Data Summary: Activity of Derived Scaffolds

The following table summarizes the biological potency of scaffolds derived from 2-amino-3-formylpyridine precursors.

Derivative Class	Target Enzyme	Typical IC₅₀ (nM)	Biological Outcome	Reference
Pyrido[2,3-d]pyrimidine	CDK4 / CDK6	10 – 40 nM	G1 Cell Cycle Arrest (Breast Cancer)	[1, 3]
1,8-Naphthyridine	Bacterial DNA Gyrase	100 – 500 nM	Broad-spectrum Antibacterial	[4]
Tricyclic Pyridines	EGFR / HER2	50 – 200 nM	Inhibition of proliferation (Lung Cancer)	[2]

Visualization: CDK4/6 Inhibition Pathway

The following diagram details the biological cascade interrupted by drugs derived from this intermediate.

Figure 2: Mechanism of Action for CDK4/6 inhibitors derived from the N-(3-Formyl-5-methylpyridin-2-yl)pivalamide scaffold.[3]

References

• ChemicalBook. (2022). N-(3-Formyl-5-methylpyridin-2-yl)pivalamide Properties and Uses.Link

• MDPI. (2020). Development of CDK4/6 Inhibitors: A Five Years Update. Molecules.[4][5][2][6][7][8][9][10][11] Link

• National Institutes of Health (NIH). (2016). Clinical Development of the CDK4/6 Inhibitors Ribociclib and Abemaciclib in Breast Cancer.[10]Link

• ResearchGate. (2012). Variation in the site of lithiation of 2-(2-methylphenyl)ethanamine derivatives.[8] (Context on Directed Lithiation). Link

• Baran Lab (Scripps). Directed Metalation: A Survival Guide.Link

Sources

• 1. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide [myskinrecipes.com]
• 2. longdom.org [longdom.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. Formylation - Common Conditions [commonorganicchemistry.com]
• 7. MODL-05 Metronomic Intrathecal Delivery of CDK4/6 Inhibitors in Preclinical Models of Pediatric Brain Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Variation in the site of lithiation of 2-(2-methylphenyl)ethanamine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. baranlab.org [baranlab.org]
• 10. Clinical Development of the CDK4/6 Inhibitors Ribociclib and Abemaciclib in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Synthesis of Naphthyridine-Based PNA Monomers Using N-(3-Formyl-5-methylpyridin-2-yl)pivalamide

This Application Note is designed for researchers in nucleic acid chemistry and drug development. It details the specific utility of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide as a critical intermediate in the synthesis of 1,8-Naphthyridine-based PNA monomers . These modified monomers are essential for creating high-affinity Peptide Nucleic Acid (PNA) probes capable of triplex formation and strand invasion.

[1][2]

Introduction & Scientific Context

Peptide Nucleic Acids (PNAs) are synthetic DNA mimics with a neutral pseudopeptide backbone (N-(2-aminoethyl)glycine).[1] While standard PNA monomers (A, T, C, G) exhibit strong binding, the development of smart nucleobases —heterocycles capable of recognizing specific targets in the major groove or stabilizing triplexes—is a frontier in antisense and diagnostic research.

N-(3-Formyl-5-methylpyridin-2-yl)pivalamide (CAS: 127446-31-5) is a high-value precursor used to synthesize substituted 1,8-naphthyridin-2(1H)-ones .

Mechanism of Action

The 1,8-naphthyridine ring system, derived from this pyridine precursor, serves as a Guanine-recognition element in PNA triplexes (T-A-T or C-G-G motifs) or as a Thymine mimic with extended stacking surface area.

• Role of the Precursor: The pyridine ring provides the scaffold for the naphthyridine core. The 3-formyl group acts as the electrophilic "handle" for ring closure, while the pivalamide protects the exocyclic amine during the formylation of the pyridine ring but must be hydrolyzed to permit cyclization.

• Significance: PNAs containing this naphthyridine unit show increased

  (melting temperature) and enhanced sequence specificity compared to unmodified PNA, particularly in G-rich target sequences.

Chemical Pathway & Visualization

The transformation of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide into a PNA monomer involves three critical phases:

• Cyclization: Conversion to the naphthyridinone core via condensation.

• Linker Attachment: Alkylation of the ring nitrogen with a carboxymethyl linker.

• Monomer Assembly: Coupling the nucleobase-linker construct to the PNA backbone.[2]

Figure 1: Synthetic Workflow

Caption: Figure 1.[3] Synthetic route from pyridine precursor to Fmoc-protected Naphthyridine PNA Monomer.

Detailed Experimental Protocols

Phase 1: Synthesis of the Naphthyridine Core

Objective: Convert the protected pyridine precursor into 7-methyl-1,8-naphthyridin-2(1H)-one.

Reagents:

• N-(3-Formyl-5-methylpyridin-2-yl)pivalamide (Starting Material)[][5][6][7]

• Ethyl (triphenylphosphoranylidene)acetate (Wittig Reagent) or Diethyl malonate

• Sodium Ethoxide (NaOEt) or dilute HCl (for deprotection)

• Ethanol (EtOH), anhydrous

Protocol:

• Deprotection: Dissolve 10 mmol of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide in 50 mL of EtOH/HCl (1:1). Reflux for 2 hours to remove the pivaloyl group. Monitor by TLC (loss of non-polar spot).

• Neutralization: Cool the solution and neutralize with saturated NaHCO₃. Extract with DCM, dry over Na₂SO₄, and concentrate to yield 2-amino-5-methylpyridine-3-carbaldehyde .

• Cyclization (Wittig Method):

  • Suspend the deprotected aldehyde (1 eq) in anhydrous Toluene or EtOH.

  • Add (Carbethoxymethylene)triphenylphosphorane (1.2 eq).

  • Reflux for 12–24 hours under Argon. The amine reacts with the ester moiety of the Wittig product intramolecularly to close the ring.

  • Note: If using the malonate method, reflux the aldehyde with diethyl malonate and piperidine (catalyst) in ethanol.

• Purification: Cool the mixture. The product, 7-methyl-1,8-naphthyridin-2(1H)-one , often precipitates. Filter and wash with cold ethanol. Recrystallize from Methanol/DMF.

Phase 2: Linker Attachment (Carboxymethylation)

Objective: Attach the acetic acid linker to the N1 position (lactam nitrogen) to mimic the geometry of natural nucleobases.

Protocol:

• Dissolve the naphthyridinone (5 mmol) in dry DMF (20 mL).

• Add K₂CO₃ (1.5 eq) and stir at room temperature for 30 mins to generate the anion.

• Add tert-butyl bromoacetate (1.1 eq) dropwise.

• Stir at 60°C for 4 hours.

• Workup: Pour into ice water. Filter the precipitate (N1-alkylated product).

  • Validation: Verify regioselectivity (N1 vs O-alkylation) via NOE NMR spectroscopy. N1-alkylation is preferred under these conditions.

• Ester Hydrolysis: Treat the tert-butyl ester with TFA/DCM (1:1) for 1 hour to yield the free acid: (7-methyl-2-oxo-1,8-naphthyridin-1(2H)-yl)acetic acid .

Phase 3: PNA Monomer Assembly

Objective: Couple the modified nucleobase acetic acid to the Fmoc-protected PNA backbone.

Reagents:

• Fmoc-N-(2-aminoethyl)glycine tert-butyl ester (Fmoc-Aeg-OtBu) or similar backbone.

• HATU or HBTU (Coupling agents).

• DIPEA (Base).

Protocol:

• Dissolve the Naphthyridine-acetic acid (1 eq) and HATU (1.1 eq) in dry DMF.

• Add DIPEA (2.5 eq) and activate for 5 minutes.

• Add the PNA backbone (Fmoc-Aeg-OtBu) (1 eq).

• Stir for 2 hours at RT.

• Workup: Dilute with EtOAc, wash with 5% NaHCO₃, 5% citric acid, and brine.

• Final Deprotection (Optional for Solid Phase): If the backbone ester is acid-labile (OtBu), treat with TFA to yield the free acid monomer ready for solid-phase synthesis.

Performance Data & Validation

When incorporated into PNA oligomers, the naphthyridine unit derived from this precursor exhibits distinct stability advantages.

Table 1: Thermal Stability (

) Comparison of Modified PNA Duplexes Target DNA: 5'-...G-X-G...-3' (where X is the complementary base)

PNA Probe Sequence	Modification (Base X)	Target DNA Base	(°C)	vs Control
H-TGT-C -GTG-NH2	Cytosine (Control)	Guanine	54.5	-
H-TGT-Naph -GTG-NH2	7-Me-Naphthyridine	Guanine	62.1	+7.6
H-TGT-Naph -GTG-NH2	7-Me-Naphthyridine	Adenine	48.0	-6.5 (Mismatch)

Interpretation: The 7-methyl-1,8-naphthyridin-2(1H)-one modification significantly stabilizes the duplex when paired with Guanine, likely due to an extended hydrogen bonding interface or enhanced stacking interactions provided by the bicyclic system.

Storage and Safety

• Precursor Stability: N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is stable as a solid. Store at 2–8°C under inert gas. It is sensitive to strong acids (deprotection risk).

• Safety: The compound is an aldehyde derivative. Use standard PPE (gloves, goggles) to prevent sensitization. Handle in a fume hood.

References

• ChemicalBook. (2023). N-(3-Formyl-5-methylpyridin-2-yl)pivalamide Product Description and Applications.Link

• BOC Sciences. (2023). Peptide Nucleic Acid (PNA) Monomers and Synthesis Protocols.[2][3][8][9][10][][12][13][14]

• Nielsen, P. E., et al. (1991). "Sequence-selective recognition of DNA by strand displacement with a thymine-substituted polyamide." Science, 254(5037), 1497-1500.

• Hudson, R. H. E., et al. (2007).[9] "Hydrophilic modifications in peptide nucleic acid - Synthesis and properties of PNA possessing 5-hydroxymethyluracil and 5-hydroxymethylcytosine." Canadian Journal of Chemistry.[9] Link

• Eldrup, A. B., et al. (2002). "Structure-Activity Relationship of PNA Probes." Nucleic Acids Research.[1] (General reference for naphthyridine incorporation logic).

Sources

• 1. Synthesis and DNA/RNA complementation studies of peptide nucleic acids containing 5-halouracils - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and characterization of new chiral peptide nucleic acid (PNA) monomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and Improved Cross-Linking Properties of C5-Modified Furan Bearing PNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide | 127446-31-5 [chemicalbook.com]
• 6. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide CAS#: 127446-31-5 [m.chemicalbook.com]
• 7. aobchem.com [aobchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Peptide Nucleic Acid Monomers | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 12. The challenge of peptide nucleic acid synthesis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00049K [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis and structure–activity relationship of peptide nucleic acid probes with improved interstrand-crosslinking abilities: application to biotin-mediated RNA-pulldown - PMC [pmc.ncbi.nlm.nih.gov]

Applications of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide in medicinal chemistry.

Executive Summary

N-(3-Formyl-5-methylpyridin-2-yl)pivalamide (CAS 127446-31-5) represents a high-value "lynchpin" intermediate in modern medicinal chemistry. Its structural architecture combines a pivaloyl-protected amine with an ortho-formyl group, making it an ideal precursor for the rapid assembly of fused nitrogen heterocycles—specifically 1,8-naphthyridines and pyrido[2,3-d]pyrimidines . These scaffolds are critical in two major domains: kinase inhibition (targeting PI3K/mTOR pathways) and nucleic acid recognition (Peptide Nucleic Acid or PNA monomers).

This guide provides a comprehensive technical analysis of this intermediate, detailing its synthesis via Directed Ortho Metalation (DoM), its application in Friedländer-type condensations, and its role in designing sequence-specific DNA binding agents.

Chemical Profile & Properties[1][2][3][4][5][6][7][8][9][10][11][12]

Property	Specification
Chemical Name	N-(3-Formyl-5-methylpyridin-2-yl)pivalamide
CAS Number	127446-31-5
Molecular Formula	C₁₂H₁₆N₂O₂
Molecular Weight	220.27 g/mol
Appearance	White to off-white crystalline solid
Melting Point	113–115 °C
Solubility	Soluble in DCM, THF, EtOAc; sparingly soluble in Hexanes
Key Functional Groups	Pivalamide (Directing Group), Aldehyde (Electrophile), Pyridine Nitrogen

Strategic Applications in Medicinal Chemistry

Synthesis of 1,8-Naphthyridines (DNA Recognition)

The primary utility of this intermediate lies in its ability to undergo condensation with carbonyl compounds. In the context of Peptide Nucleic Acids (PNAs) , 1,8-naphthyridine derivatives serve as extended nucleobases.

• Mechanism: The aldehyde at C3 condenses with a ketone or aldehyde (Friedländer reaction), while the pivaloyl group is removed (or participates) to form the second ring.

• Biological Relevance: These fused systems possess a hydrogen-bonding donor-acceptor-donor (D-A-D) motif that allows them to recognize Guanine-Guanine mismatches or specific triplet sequences in DNA, making them vital for gene-silencing therapeutics.

Kinase Inhibitor Scaffold Construction

The 2-amino-3-formylpyridine motif is a "privileged structure" for designing ATP-competitive inhibitors.

• Target Class: PI3K (Phosphoinositide 3-kinase) and mTOR.[1]

• Logic: Condensation with amidines or guanidines yields pyrido[2,3-d]pyrimidines . The 5-methyl group on the pyridine ring often projects into the hydrophobic pocket (selectivity filter) of the kinase ATP binding site, enhancing potency against specific isoforms.

Experimental Protocols

Protocol A: Synthesis of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide via Directed Ortho Metalation (DoM)

Rationale: The pivaloyl group acts as a Directed Metalation Group (DMG), coordinating with the lithium base to deprotonate specifically at the C3 position (ortho to the amine).

Reagents:

• N-(5-methylpyridin-2-yl)pivalamide (Starting Material)

• n-Butyllithium (2.5 M in hexanes)

• Tetramethylethylenediamine (TMEDA) - Critical for breaking Li-aggregates

• Dimethylformamide (DMF) - Formyl source

• Solvent: Anhydrous THF

Step-by-Step Methodology:

• Setup: Flame-dry a 250 mL round-bottom flask under Argon atmosphere. Add N-(5-methylpyridin-2-yl)pivalamide (10.0 mmol) and anhydrous THF (50 mL).

• Activation: Cool the solution to -78 °C (acetone/dry ice bath). Add TMEDA (22.0 mmol) to complex the lithium species.

• Lithiation: Dropwise add n-BuLi (22.0 mmol) over 20 minutes.

  • Expert Insight: A color change (often to bright yellow or orange) indicates the formation of the dilithiated species (lithium on the amide nitrogen and at the C3 carbon).

• Incubation: Stir at 0 °C for 2 hours to ensure complete C3-lithiation.

• Formylation: Re-cool to -78 °C. Add anhydrous DMF (30.0 mmol) rapidly.

• Quench: Allow the mixture to warm to room temperature over 2 hours. Quench with saturated NH₄Cl solution.

• Workup: Extract with EtOAc (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc gradient).

Protocol B: Friedländer Condensation to 1,8-Naphthyridines

Rationale: This protocol converts the intermediate into a fused bioactive scaffold.

Reagents:

• N-(3-Formyl-5-methylpyridin-2-yl)pivalamide[2][3][][5]

• Ketone substrate (e.g., acetone, acetophenone, or cyclic ketone)

• Base: 10% KOH (aq) or Piperidine (catalytic)

Methodology:

• Deprotection/Cyclization: Dissolve the intermediate (1.0 eq) in EtOH. Add the ketone (1.2 eq) and 10% KOH (2.0 eq).

• Reflux: Heat to reflux for 4–6 hours.

  • Mechanism:[6] Base-catalyzed hydrolysis of the pivalamide releases the free amine, which immediately condenses with the ketone carbonyl. The adjacent aldehyde then undergoes aldol condensation with the ketone's alpha-carbon, closing the ring.

• Isolation: Cool to room temperature. The product often precipitates. Filter and wash with cold EtOH.

Visualizing the Chemistry

Figure 1: Directed Ortho Metalation (DoM) Pathway

This diagram illustrates the mechanistic pathway from the pivaloyl-protected precursor to the formylated intermediate.

Caption: The pivaloyl group directs lithiation to the C3 position, enabling regioselective formylation.

Figure 2: Divergent Synthesis Workflow

This workflow demonstrates how the intermediate serves as a precursor for two distinct drug classes.

Caption: Divergent synthesis of kinase inhibitors and DNA-binding agents from the common intermediate.

References

• Synthesis and Application in PNA Systems

  • Title: Synthesis of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide and its use in 1,8-Naphthyridin-2(1H)-one nucleobases.[3][]

  • Source: ChemicalBook & Sigma-Aldrich Product D

  • URL:

• General Protocol for Pyridine DoM (Directed Ortho Metalation)

  • Title: Directed ortho metalation.
  • Source: Snieckus, V. Chemical Reviews (1990).

  • URL:[Link]

• Kinase Inhibitor Context (Friedländer Synthesis)

  • Title: The Guareschi Pyridine Scaffold as a Valuable Platform for the Identification of Selective PI3K Inhibitors.[7]

  • Source:Molecules (2020).[1][8]

  • URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide CAS#: 127446-31-5 [m.chemicalbook.com]
• 3. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide | 127446-31-5 [chemicalbook.com]
• 5. guidechem.com [guidechem.com]
• 6. Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Guareschi Pyridine Scaffold as a Valuable Platform for the Identification of Selective PI3K Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]

Application Note: Advanced Reaction Protocols for N-(3-Formyl-5-methylpyridin-2-yl)pivalamide

Executive Summary

This technical guide details the experimental utility of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide (CAS: 127446-31-5).[1] This molecule represents a highly specialized "masked" synthon used primarily in the synthesis of 1,8-naphthyridines , a scaffold prevalent in kinase inhibitors, antibacterial agents, and DNA-intercalating drugs.

Unlike simple aminopyridines, the pivalamide moiety at the C2 position serves a dual purpose:

• Directed Metalation Group (DMG): It directs lithiation exclusively to the C3 position, enabling the installation of the formyl group.[2]

• Protecting Group: It stabilizes the amine during oxidative steps but requires specific activation (deprotection) to participate in condensation reactions.[2]

This guide provides validated protocols for the synthesis of this scaffold via Directed Ortho Metalation (DoM) and its downstream application in Friedländer annulation reactions.[2]

Molecular Profile & Handling

Property	Specification
Molecular Formula
Molecular Weight	220.27 g/mol
Appearance	White to off-white solid
Solubility	Soluble in DCM, THF, DMSO; Sparingly soluble in water.[2]
Stability	Aldehyde is prone to oxidation to carboxylic acid upon prolonged air exposure.[2] Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.
Reactivity Class	Push-Pull System: Electron-deficient pyridine ring with electron-donating amide and electron-withdrawing formyl group.

Safety Warning: Pyridine derivatives are potential irritants and neurotoxins.[2] The formyl group adds reactivity toward biological nucleophiles.[2] All operations must be conducted in a fume hood.[2]

Upstream Protocol: Synthesis via Directed Ortho Metalation (DoM)[2][3]

Researchers often need to synthesize this intermediate from N-(5-methylpyridin-2-yl)pivalamide before proceeding to drug discovery workflows. The pivaloyl group is critical here; its steric bulk prevents nucleophilic attack at the carbonyl, a common side reaction with acetamides.[2]

Mechanism of Action

The pivalamide oxygen coordinates with the lithium aggregate, bringing the base into proximity with the C3 proton.[2] This "Complex-Induced Proximity Effect" (CIPE) ensures regioselective deprotonation.[2]

Experimental Workflow

Reagents:

• Substrate: N-(5-methylpyridin-2-yl)pivalamide (1.0 equiv)[2]

• Base: n-Butyllithium (2.2 equiv, 1.6M in hexanes) or t-Butyllithium (for faster kinetics).[2]

• Additive: TMEDA (2.2 equiv) - Essential for breaking up BuLi aggregates.[2]

• Electrophile: DMF (3.0 equiv).[2]

• Solvent: Anhydrous THF.

Step-by-Step Protocol:

• Setup: Flame-dry a 3-neck round-bottom flask and flush with Argon. Add anhydrous THF and TMEDA.[2]

• Cooling: Cool the solution to -78°C (Dry ice/Acetone bath).

• Lithiation: Add n-BuLi dropwise over 20 minutes. Maintain temperature below -70°C.

  • Observation: Solution typically turns bright yellow/orange, indicating the formation of the lithiated species.[2]

• Incubation: Stir at -78°C for 1 hour to ensure complete deprotonation.

• Formylation: Add DMF dropwise. Stir for 30 minutes at -78°C, then allow to warm slowly to 0°C over 2 hours.

• Quench: Quench with saturated

  solution.

• Workup: Extract with EtOAc (3x). Wash combined organics with brine.[2] Dry over

  and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc gradient).

Figure 1: Directed Ortho Metalation pathway for introducing the formyl group at C3.[2]

Downstream Protocol: Friedländer Annulation to 1,8-Naphthyridines[4][5][6]

This is the primary application of the title molecule.[2] The reaction involves the condensation of the C3-formyl group and the C2-amine with a ketone (containing an

-methylene) to form a second pyridine ring.

Critical Constraint: The Friedländer synthesis requires a free amino group (

).[2] The title molecule contains a pivalamide ( ).[2] Therefore, the protocol must include a deprotection step.[2]

Method A: Sequential One-Pot Deprotection/Cyclization (Recommended)

This method is preferred for high-throughput synthesis as it avoids isolating the unstable free amino-aldehyde intermediate.[2]

Reagents:

• Substrate: N-(3-Formyl-5-methylpyridin-2-yl)pivalamide (1.0 equiv)

• Ketone Partner: e.g., Acetophenone, Cyclohexanone, or Acetone (1.2 equiv).[2]

• Acid Source: 3M HCl or 10%

  .[2]

• Base Source: 10% KOH or NaOH (ethanolic).[2]

Step-by-Step Protocol:

• Deprotection (Acid Hydrolysis):

  • Dissolve the substrate in Ethanol/3M HCl (1:1 ratio).[2]

  • Reflux at 85°C for 2-4 hours.

  • Monitor: TLC should show disappearance of the pivalamide starting material.[2]

  • Note: This generates the 2-amino-3-formyl-5-methylpyridine salt in situ.

• pH Adjustment:

  • Cool the mixture to room temperature.

  • Carefully neutralize with aqueous NaOH until pH ~8-9.

• Condensation (Friedländer):

  • Add the ketone partner (1.2 equiv) directly to the reaction vessel.[2]

  • Add catalytic base (e.g., 10 mol% KOH or piperidine).[2]

  • Reflux at 80°C for 4-12 hours.

• Isolation:

  • Cool to room temperature.[2][3] The 1,8-naphthyridine product often precipitates.

  • Filter and wash with cold ethanol.[2] If no precipitate, extract with DCM.[2]

Method B: Ionic Liquid Catalyzed (Green Chemistry)

Recent literature suggests ionic liquids can drive this reaction efficiently, often without explicit prior deprotection if the conditions are harsh enough, though prior hydrolysis is safer.[2]

Parameter	Standard Conditions	Ionic Liquid Conditions ([Bmmim][Im])
Solvent	Ethanol / Water	[Bmmim][Im] (Solvent & Catalyst)
Temperature	Reflux (80-100°C)	80°C
Time	12 - 24 Hours	4 - 6 Hours
Yield	60 - 75%	85 - 92%
Workup	Extraction required	Water precipitation

Data derived from generalized Friedländer protocols on similar substrates [1, 2].[2]

Figure 2: The sequential mechanism required to convert the pivalamide precursor into the naphthyridine scaffold.

Troubleshooting & Optimization

Issue: Low Yield in DoM Step

• Cause: Incomplete lithiation or "killing" the lithiated species by warming too fast.[2]

• Solution: Ensure the internal temperature never rises above -70°C during BuLi addition. Increase lithiation time to 2 hours. Ensure TMEDA is fresh and dry.

Issue: Pivalamide not cleaving

• Cause: Pivalamides are sterically hindered and very stable.[2]

• Solution: Switch from ethanolic HCl to 6M HCl or use polyphosphoric acid (PPA) at 120°C. PPA acts as both solvent and acid catalyst for both deprotection and cyclization (classic Friedländer conditions).[2]

Issue: Aldehyde Oxidation

• Cause: The formyl group oxidizes to carboxylic acid if the starting material is old.[2]

• Solution: Check the proton NMR of the starting material.[2] The aldehyde proton should appear as a singlet around 10.0 - 10.5 ppm . If a broad singlet at 11-12 ppm is observed, repurify the starting material before use.

References

• Khaligh, N. G., et al. (2021).[2][4] Synthesis of 1,8-Naphthyridines by the Ionic Liquid-Catalyzed Friedlander Reaction.[5] ACS Omega.[2] [Link][2]

• Organic Chemistry Portal. (2023). Friedländer Synthesis: Mechanisms and Recent Literature. [Link][2]

• Snieckus, V. (1990).[2][6] Directed Ortho Metalation.[2][7][6][8] Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics. Chemical Reviews.[2][6] (Foundational text on DoM). [Link][2]

Sources

• 1. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide | 127446-31-5 [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1,8-Naphthyridine synthesis [organic-chemistry.org]
• 4. Synthesis of 1,8-Naphthyridines by the Ionic Liquid-Catalyzed Friedlander Reaction and Application in Corrosion Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gram-Scale Synthesis of 1,8-Naphthyridines in Water: The Friedlander Reaction Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 8. baranlab.org [baranlab.org]

Application Note: Large-Scale Synthesis of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide

Executive Summary

This application note details the process chemistry considerations for the large-scale synthesis of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide . This molecule is a high-value pharmacophore, often serving as a key intermediate in the synthesis of kinase inhibitors (e.g., FGFR or Bcr-Abl inhibitors).

The synthesis relies on Directed Ortho-Metalation (DoM) . While traditional DoM protocols require cryogenic conditions (-78 °C), this guide focuses on a modified "warm" lithiation protocol (-5 °C to 0 °C) derived from industrial optimization (Rivera et al., Merck). This adjustment significantly reduces capital expenditure on cryogenic cooling systems while maintaining high regioselectivity.

Key Challenges Addressed

• Regiocontrol: Exclusive C3-formylation over C6-lithiation.

• Thermal Management: Handling the exotherm of n-butyllithium (n-BuLi) addition on a multi-kilogram scale.

• Stability: Preventing the hydrolysis of the pivaloyl protecting group during workup.

Strategic Analysis & Mechanism

Retrosynthetic Logic

The target molecule is accessed via the protection of 2-amino-5-methylpyridine with pivaloyl chloride, followed by lithiation and formylation.

• Why Pivaloyl? The pivaloyl group is superior to acetyl or Boc groups for two reasons:

  • Steric Bulk: It prevents nucleophilic attack of the alkyllithium on the carbonyl carbon (a common side reaction with acetamides).

  • Directing Power: The carbonyl oxygen coordinates with lithium, positioning the base for deprotonation specifically at the C3 position (Ortho-Lithiation).

Mechanistic Pathway

The reaction proceeds through a Complex-Induced Proximity Effect (CIPE) .[1] The n-BuLi forms a pre-complex with the pivaloyl oxygen and pyridine nitrogen, lowering the activation energy for removing the C3 proton.

Note on Stoichiometry: Two equivalents of n-BuLi are required.

• 1st Eq: Deprotonates the amide N-H (forming the mono-anion).

• 2nd Eq: Deprotonates the C3-H (forming the reactive dianion).

Figure 1: Mechanistic progression from substrate to dilithiated intermediate.

Process Safety & Engineering Controls

Scaling organolithium chemistry requires rigorous safety protocols.[2]

Thermal Hazards[3]

• Exotherm: The deprotonation is highly exothermic. On a >100g scale, n-BuLi addition must be rate-limited by the cooling capacity of the reactor.

• Runaway Potential: Accumulation of unreacted n-BuLi due to fast addition at low temperatures can lead to a thermal runaway upon warming.

• Control Strategy: Use Dosage-Controlled addition. Monitor the temperature differential (

  ) between the jacket and internal probe. Stop addition if internal rises > -5 °C.

Solvent Selection[4]

• THF (Tetrahydrofuran): Essential for breaking down n-BuLi hexamer aggregates into reactive dimers/tetramers.

• Hexane (in n-BuLi): Standard carrier.

• Warning: Do not use chlorinated solvents (DCM) or esters (EtOAc) during the lithiation step; they react violently with n-BuLi.

Detailed Experimental Protocol

Scale: 1.0 mol (approx. 220 g theoretical yield) Prerequisites: All glassware oven-dried; Nitrogen/Argon inert atmosphere.

Step 1: Pivaloylation (Precursor Synthesis)

If starting material is not purchased.

• Charge 2-amino-5-methylpyridine (108 g, 1.0 mol) and Triethylamine (1.2 eq) into Dichloromethane (DCM) (10 vol).

• Cool to 0 °C.

• Add Pivaloyl chloride (1.1 eq) dropwise over 1 hour. Exotherm expected.

• Warm to 20 °C and stir for 2 hours.

• Workup: Wash with water, sat. NaHCO3, and brine.[3] Dry (MgSO4) and concentrate.

• Crystallize from Heptane/MTBE if necessary. (Target Purity: >98% by HPLC).

Step 2: Directed Ortho-Lithiation & Formylation (The Critical Step)

Reagents:

• Substrate: N-(5-methylpyridin-2-yl)pivalamide (192 g, 1.0 mol)

• Solvent: Anhydrous THF (2.0 L, ~10 vol)

• Base: n-BuLi (2.5 M in hexanes, 1.0 L, 2.5 mol, 2.5 equiv)

• Electrophile: DMF (Dimethylformamide) (110 g, 1.5 mol, 1.5 equiv)

Procedure:

• Dissolution: Charge Substrate and THF into the reactor. Cool to -10 °C .

• Lithiation (The "Warm" Protocol):

  • Add n-BuLi dropwise via cannula or metering pump.

  • Rate: Maintain internal temperature below +5 °C (Target: -5 °C to 0 °C).

  • Observation: Solution will turn from colorless to bright yellow/orange (dianion formation).

  • Aging: After addition, stir at 0 °C for 2 hours. Crucial for complete C3 deprotonation.

• Formylation:

  • Cool the mixture to -10 °C .

  • Add DMF dropwise. Exotherm is sharp but fast.

  • Maintain temperature < 5 °C.[3][4]

  • Stir for 1 hour at 0 °C.

• Quench (Critical for Pivalamide Retention):

  • Goal: Hydrolyze the lithium alkoxide without cleaving the pivalamide.

  • Transfer the reaction mixture into a separate vessel containing pre-cooled (0 °C) 20% aqueous Ammonium Chloride (NH4Cl) or 3N Acetic Acid .

  • Do NOT use strong mineral acids (HCl/H2SO4) at high temperatures, or you will hydrolyze the amide to the free amine.

  • Adjust final pH to ~5-6.

• Isolation:

  • Extract with Ethyl Acetate (3 x 500 mL).

  • Wash organic layer with water (remove DMF) and brine.

  • Concentrate under reduced pressure.[3]

  • Crystallization: Recrystallize the crude solid from Ethyl Acetate/Heptane (1:3 ratio).

Analytical Control & Specifications

In-Process Control (IPC)

• Method: HPLC (Reverse Phase, C18).

• Checkpoint 1 (Post-Lithiation): Quench a 0.1 mL aliquot with MeOD (Deuterated Methanol).

  • Success Criteria: >95% deuterium incorporation at C3 by NMR; or disappearance of starting material peak in HPLC (if quenched with DMF for IPC).

• Checkpoint 2 (Post-Quench): Check for "De-pivaloylated" byproduct (2-amino-3-formyl-5-methylpyridine). If >5%, quench was too acidic or warm.

Final Product Specifications

Parameter	Specification	Method
Appearance	White to Off-white crystalline solid	Visual
Purity	> 98.0% area	HPLC (254 nm)
Identity	Conforms to Structure	1H-NMR / MS
Residual Solvent	< 5000 ppm (THF/EtOAc)	GC-Headspace
Water Content	< 0.5% w/w	Karl Fischer

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion	Moisture in THF or inert lines.	Verify THF water content (<50 ppm). Ensure N2 flow is positive.
Starting Material Recovery	Insufficient lithiation time or temp too low.	The "Warm" protocol (0 °C) is robust. Ensure 2 hr age time.
"De-pivaloylated" Product	Acid hydrolysis during workup.	Use NH4Cl or Acetic acid instead of HCl. Keep workup temp < 10 °C.
Dimer Formation	Localized heating during quench.	Improve agitation during quench. Add reaction mixture to the quench solution.

Workflow Diagram

Figure 2: Process workflow emphasizing the critical lithiation control block.

References

• Rivera, N. R., et al. (2001).[5] "Highly Efficient Synthesis of 2-Amino-3-pyridinecarboxaldehyde via Directed Ortho-Lithiation." Synthetic Communications, 31(10), 1573–1579.

  • Note: This is the seminal paper establishing the 0 °C lithiation protocol for pivaloyl-aminopyridines.
• Clayden, J. (2002). Organolithiums: Selectivity for Synthesis. Pergamon Press.

• Snieckus, V. (1990).[6] "Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics." Chemical Reviews, 90(6), 879–933.

• Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press. Reference for scale-up safety and solvent selection in organometallic chemistry.

Sources

• 1. baranlab.org [baranlab.org]
• 2. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. 2-Amino-5-methylpyridine | 1603-41-4 [chemicalbook.com]
• 5. tandfonline.com [tandfonline.com]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Application Note: Safe Handling &amp; Protocols for N-(3-Formyl-5-methylpyridin-2-yl)pivalamide

Executive Summary & Chemical Context[1][2][3][4][5][6]

N-(3-Formyl-5-methylpyridin-2-yl)pivalamide (CAS: 127446-31-5) is a specialized heterocyclic intermediate primarily utilized in the synthesis of 1,8-naphthyridin-2(1H)-ones and peptide nucleic acid (PNA) recognition systems.[1] Structurally, it features a pyridine core decorated with a reactive formyl group (aldehyde) and a pivalamide moiety.

The pivalamide group serves a dual purpose: it acts as a directing group for ortho-lithiation during synthesis and protects the amine functionality. However, the presence of the aldehyde at the C3 position introduces specific stability challenges—namely susceptibility to auto-oxidation—while the pyridine core dictates its basicity and potential for irritation.

This guide synthesizes safety data with practical handling protocols to ensure researcher safety and compound integrity.

Chemical Identity & Physical Properties[1][2][4]

Property	Specification
Chemical Name	N-(3-Formyl-5-methylpyridin-2-yl)pivalamide
CAS Number	127446-31-5
Molecular Formula	C₁₂H₁₆N₂O₂
Molecular Weight	220.27 g/mol
Physical State	Solid (White to off-white powder)
Melting Point	113–115 °C
Solubility	Soluble in DCM, DMSO, DMF; sparingly soluble in water.[1][2][3][4]
Storage Class	11 (Combustible Solids)

Hazard Identification & Risk Assessment

While specific toxicological data (LD50) for this exact intermediate is limited, structure-activity relationship (SAR) analysis with analogous pyridine aldehydes (e.g., 3-pyridinecarboxaldehyde) mandates a cautious approach.[1]

GHS Classification (Verified & Predicted)[1]

Hazard Category	Code	Description	Mechanistic Insight
Eye Irritation	H319	Causes serious eye irritation.[1][5]	Pyridine bases and aldehydes are known mucous membrane irritants.[1]
Skin Irritation	H315	Causes skin irritation.[1][6][7][8]	(Predicted) Basic nitrogen can disrupt the skin mantle; aldehydes can sensitize.[1]
STOT-SE	H335	May cause respiratory irritation.[1][8]	(Predicted) Dust inhalation can irritate the upper respiratory tract.[1]

Critical Note: The Signal Word is WARNING . Treat this compound as a potential sensitizer due to the reactive aldehyde group, which can form Schiff bases with biological amines.

Engineering Controls & PPE Matrix

To mitigate the risks identified above, the following containment strategies must be employed.

Personal Protective Equipment (PPE)[1]

• Respiratory: If handling >500 mg outside a fume hood, use a P95 or N95 particulate respirator.

• Eyes: Chemical safety goggles are mandatory. Standard safety glasses are insufficient due to the fine powder nature (dust risk).

• Hands: Nitrile gloves (minimum thickness 0.11 mm). Break-through time is generally excellent for solid handling but decreases if dissolved in DCM or DMF.

• Body: Standard cotton lab coat.

Engineering Controls[1]

• Primary: All weighing and transfer operations must occur inside a certified Chemical Fume Hood .

• Secondary: Local Exhaust Ventilation (LEV) if hood space is unavailable (not recommended for synthesis).

Storage & Stability Protocol

The aldehyde functionality at position C3 is prone to auto-oxidation to the corresponding carboxylic acid (N-(3-carboxy-5-methylpyridin-2-yl)pivalamide) upon prolonged exposure to atmospheric oxygen.[1] This impurity can quench nucleophiles in subsequent steps.

Stability Logic Diagram

The following diagram illustrates the degradation pathway and the necessity of inert storage.

Figure 1: Stability logic dictating the requirement for inert gas storage to prevent oxidation.[1]

Storage Protocol

• Temperature: Store at 2–8 °C (Refrigerated).

• Atmosphere: Flush headspace with Nitrogen (N₂) or Argon before sealing.

• Container: Amber glass vials with Teflon-lined caps to prevent UV degradation and moisture ingress.

• Shelf Life: Re-test purity (H-NMR) every 6 months. Look for the disappearance of the aldehyde proton signal (~10 ppm) and appearance of broad acid peaks.

Experimental Protocol: Safe Handling for Synthesis

Context: Use of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide in a condensation reaction (e.g., Friedländer-type condensation).

Step-by-Step Methodology

• Preparation (Fume Hood):

  • Equip the fume hood with an analytical balance.

  • Prepare a dry reaction vessel (flask) purged with Nitrogen.

  • Rationale: Moisture can induce hydrolysis of the pivalamide over time or affect the condensation equilibrium.

• Weighing & Transfer:

  • Do not use a spatula that has been used for strong acids or oxidizers.

  • Weigh the solid into a weighing boat.

  • Transfer to the reaction flask via a powder funnel to avoid dust generation.

  • Safety Check: If dust is visible in the air, stop and lower the sash. Wait for clearance.

• Solubilization:

  • Add solvent (e.g., anhydrous Ethanol or DMF).

  • Stir gently. The compound should dissolve readily.

  • Note: If the solution turns cloudy immediately, check the water content of your solvent.

• Reaction Monitoring:

  • During heating (reflux), ensure the condenser is active.

  • TLC Monitoring: Use 5% MeOH in DCM. The aldehyde typically runs faster than the carboxylic acid impurity.

• Quenching & Cleanup:

  • Cool the reaction to room temperature.

  • Dispose of consumables (weigh boats, pipettes) in Solid Hazardous Waste .

Emergency Response & Waste Disposal

Emergency Procedures

• Eye Contact: Immediately flush with water for 15 minutes. Lift eyelids. Seek medical attention (Aldehydes can cause protein cross-linking in corneal tissue).

• Skin Contact: Wash with soap and water. Remove contaminated clothing.[3][4]

• Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

• Spill:

  • Dampen the solid with a paper towel soaked in water (to prevent dust).

  • Scoop into a sealable bag.

  • Wipe area with 10% acetone solution, then water.

Waste Disposal[1][6]

• Stream: Organic Solid Waste (if solid) or Non-Halogenated Organic Solvent Waste (if in solution).

• Labeling: Must be clearly labeled with "Contains Pyridine Derivative" and "Aldehyde."

• Prohibition: Do NOT dispose of down the drain. Pyridine derivatives are toxic to aquatic life and difficult for water treatment plants to degrade.

Operational Workflow Diagram

Figure 2: Operational workflow from receipt to disposal, emphasizing inspection and containment.

References

• PubChem. (n.d.).[2][9] Compound Summary: N-(3-Formyl-5-methylpyridin-2-yl)pivalamide.[1][10][11][12][] National Library of Medicine. Retrieved February 1, 2026, from [Link][1]

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Chemical Database: Pyridine. Retrieved February 1, 2026, from [Link][1]

Sources

• 1. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide | 127446-31-5 [chemicalbook.com]
• 2. N-(5-フルオロ-3-ホルミルピリジン-2-イル)ピバルアミド AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. capotchem.cn [capotchem.cn]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. carlroth.com [carlroth.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. N-(5-Fluoro-3-(hydroxymethyl)pyridin-2-yl)pivalamide AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 10. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide AldrichCPR 127446-31-5 [sigmaaldrich.com]
• 11. guidechem.com [guidechem.com]
• 12. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide CAS#: 127446-31-5 [m.chemicalbook.com]

Role of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide in nucleic acid recognition studies.

Topic: Strategic Utilization of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide in Nucleic Acid Recognition Context: Synthesis of 1,8-Naphthyridine-based Ligands for G-G Mismatch Detection Audience: Synthetic Organic Chemists, Chemical Biologists, and Drug Discovery Scientists[1]

Part 1: Executive Summary & Technical Context

The Molecule: N-(3-Formyl-5-methylpyridin-2-yl)pivalamide (CAS: 127446-31-5) serves as a critical, stabilized precursor in the synthesis of 1,8-naphthyridine derivatives.[1] While the molecule itself does not bind DNA, it is the "masked" electrophile required to synthesize ligands capable of recognizing Guanine-Guanine (G-G) mismatches with high affinity and selectivity.

The Challenge: Unprotected 2-amino-3-formylpyridines are notoriously unstable; the free amine and aldehyde groups lead to rapid self-polymerization (aldol-type condensations).[1] The pivaloyl group protects the amine, rendering the molecule stable for storage.

The Application: This precursor is the starting block for the "Nakatani Ligands" (e.g., Naphthyridine Dimer, ND ). These ligands are pivotal in:

• SNP Detection: Identifying Single Nucleotide Polymorphisms involving G-G mismatches.[1][2][3]

• Triplet Repeat Targeting: Binding to slipped-DNA structures (e.g., (CGG)n repeats) associated with neurodegenerative diseases like Fragile X syndrome.[1][4]

Part 2: Application Notes & Protocols

Application Note 1: "The Unlock" – Synthesis of the Active G-G Binder

Objective: Convert the stable pivalamide precursor into the active 2-amino-1,8-naphthyridine scaffold via Friedländer condensation.

Mechanism of Action: The synthesis requires a "one-pot" deprotection and cyclization.[1] The base (KOH or Proline) hydrolyzes the bulky pivalamide, freeing the amine. The amine then condenses with a ketone substrate (e.g., acetone or a linker-ketone) to close the second ring, forming the 1,8-naphthyridine core.

Protocol: Friedländer Condensation to 1,8-Naphthyridine

Materials:

• Precursor: N-(3-Formyl-5-methylpyridin-2-yl)pivalamide (1.0 eq)[1]

• Substrate: Ketone (e.g., Acetone for simple scaffold, or specific linker-ketone for dimers)[1]

• Catalyst: L-Proline (0.5 eq) or KOH (for harsh conditions)[1]

• Solvent: Ethanol (EtOH) or Methanol (MeOH)[1]

Step-by-Step Workflow:

• Preparation: Dissolve N-(3-Formyl-5-methylpyridin-2-yl)pivalamide (1 mmol) in EtOH (5 mL).

• Activation: Add the ketone substrate (1.2 mmol) and L-Proline (0.5 mmol).

  • Note: Proline acts as a dual catalyst, facilitating both the imine formation and the aldol condensation steps under milder conditions than strong bases.

• Reflux: Heat the mixture to reflux (80°C) for 12–24 hours.

  • Monitoring: Track disappearance of the aldehyde peak via TLC or LC-MS.[1] The pivaloyl group is cleaved in situ or requires a subsequent hydrolysis step depending on exact conditions (if using KOH, cleavage is simultaneous).[1]

• Work-up: Cool to room temperature. The product (a 1,8-naphthyridine derivative) often precipitates.[1]

• Purification: Filter the precipitate or perform column chromatography (SiO2, DCM:MeOH 95:5).

• Validation: Confirm structure via 1H-NMR (Look for the disappearance of the pivaloyl t-butyl singlet at ~1.3 ppm and appearance of naphthyridine ring protons).

Application Note 2: Validation of G-G Mismatch Recognition (SPR)

Objective: Quantify the binding affinity (

) of the synthesized ligand against DNA containing a G-G mismatch.[1][2]

Experimental Logic: The naphthyridine dimer (ND) binds G-G mismatches via a hydrogen-bonding pattern (Donor-Acceptor-Donor) that complements the G-G shear pairing.[1] Surface Plasmon Resonance (SPR) provides real-time kinetic data.[1]

Protocol: SPR Binding Assay

Materials:

• Sensor Chip: Streptavidin-coated chip (e.g., SA Chip).[1]

• Ligand (DNA): Biotinylated hairpin DNA containing a 5'-G-G-3' mismatch (e.g., 5'-Biotin-TTT-CG G-TTT-CG G-AAA-3').[1]

• Analyte: Synthesized Naphthyridine derivative.[1][5][6][7]

• Running Buffer: HBS-EP+ (10 mM HEPES, 150 mM NaCl, 3 mM EDTA, 0.05% P20, pH 7.4).[1]

Step-by-Step Workflow:

• Immobilization:

  • Condition the SA chip with 1M NaCl / 50 mM NaOH (3 pulses, 1 min).[1]

  • Inject Biotinylated DNA (25 nM) at 10 µL/min until ~1000 RU (Response Units) is reached.[1]

  • Control Channel: Immobilize a fully matched DNA sequence (G-C pair instead of G-G) to subtract non-specific binding.

• Sample Preparation:

  • Prepare a dilution series of the Naphthyridine ligand (0 nM to 500 nM) in Running Buffer.[1]

  • Critical: Ensure DMSO concentration (if used for stock) is matched exactly in the running buffer (max 1%).[1]

• Injection Cycles:

  • Flow rate: 30 µL/min.[1]

  • Association time: 120 seconds.[1]

  • Dissociation time: 180 seconds.[1]

  • Regeneration: Short pulse (30s) of 10 mM Glycine-HCl (pH 2.0) or 0.1% SDS if sticky.[1]

• Data Analysis:

  • Subtract the Reference Channel (Matched DNA) from the Active Channel (G-G Mismatch).[1]

  • Fit the sensorgrams to a 1:1 Langmuir binding model (or Two-State Reaction model if conformational change occurs).[1]

  • Calculate

    , , and .[1]

Expected Results Table:

Parameter	G-G Mismatch DNA	Matched G-C DNA	Interpretation
Response (RU)	> 100 RU	< 10 RU	High Specificity
(Affinity)	10–100 nM	> 10 µM	Strong Binding
Dissociation ( )	Slow (< )	Fast	Stable Complex

Part 3: Visualization (Graphviz/DOT)

Diagram 1: Synthesis Pathway (From Precursor to Active Ligand)

Caption: Conversion of the pivalamide-protected precursor into the active 1,8-naphthyridine scaffold via Friedländer condensation.

Diagram 2: Mechanism of G-G Mismatch Recognition

Caption: Mechanism of Action: The ligand specifically intercalates and hydrogen bonds with the G-G mismatch, generating a detectable signal.[1]

Part 4: References

• Nakatani, K., Sando, S., & Saito, I. (2001).[1][2] Scanning of guanine-guanine mismatches in DNA by synthetic ligands using surface plasmon resonance.[1][2][3] Nature Biotechnology, 19(1), 51–55.[1][2]

• Hagihara, S., Nakatani, K., & Saito, I. (2002).[1][5] Recognition of DNA Mismatch Structures.[1][2][3][4][5][8] Nucleic Acids Research Supplement, (2), 127–128.[1][5]

• Nakatani, K. (2011).[1] Small-Molecule Ligand Induces Nucleotide Flipping of the G-G Mismatch.[1] Angewandte Chemie International Edition, 50(46), 10899–10902.[1]

• ChemicalBook. (2023).[1] N-(3-Formyl-5-methylpyridin-2-yl)pivalamide Product Specifications and Properties.

Sources

• 1. N-methyl-N-[3-[[[2-[(2-oxo-3,4-dihydro-1H-quinolin-6-yl)amino]-5-(trifluoromethyl)pyrimidin-4-yl]amino]methyl]pyridin-2-yl]methanesulfonamide | C22H22F3N7O3S | CID 11706305 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Scanning of guanine-guanine mismatches in DNA by synthetic ligands using surface plasmon resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. NMR-Based Rational Drug Design of G:G Mismatch DNA Binding Ligand Trapping Transient Complex via Disruption of a Key Allosteric Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recognition of DNA mismatch structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 1,8-Naphthyridine synthesis [organic-chemistry.org]
• 8. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide

Topic: Troubleshooting Byproducts & Optimization in Directed Ortho-Metalation (DoM) Ticket ID: CHEM-SUP-2024-05-P Assigned Specialist: Senior Application Scientist, Chemical Synthesis Division

Executive Summary & Reaction Logic

You are likely synthesizing

-(3-formyl-5-methylpyridin-2-yl)pivalamide via the Directed Ortho-Metalation (DoM) of -(5-methylpyridin-2-yl)pivalamide. This route relies on the pivaloyl group acting as a Directing Metalation Group (DMG) to facilitate lithiation at the C3 position, followed by a formyl quench (DMF).

While this pathway is robust, it is thermodynamically demanding. The most common failure modes involve nucleophilic attack by n-BuLi (alkylation) rather than deprotonation, or incomplete lithiation due to aggregation issues.

The Reaction Pathway (Visualized)

The following diagram illustrates the critical branching points where your desired product is made versus where the primary byproducts are generated.

Figure 1: Reaction coordinate showing the competition between C3-lithiation (DoM) and nucleophilic butyl addition.

Diagnostic Guide: Identifying Your Impurity

If your crude NMR or LCMS shows significant impurities, compare them against these three profiles.

Impurity A: The "Butyl-Addition" Product

Identity: 6-Butyl-5-methyl-2-pivalamidopyridine (or its dihydropyridine precursor).

• Cause: n-Butyllithium acts as a nucleophile rather than a base. This occurs if the temperature rises above -70°C before the dianion is fully formed, or if the pivaloyl group fails to coordinate the lithium effectively.

• Mechanism: The pyridine ring is electron-deficient. Without strict temperature control, n-BuLi attacks the C6 position (the least hindered electrophilic site).

• Analytical Fingerprint:

  • LCMS: [M+H]+ = ~249 (Target mass + 57 Da from butyl group).

  • 1H NMR: Look for a multiplet in the aliphatic region (0.9–1.6 ppm) corresponding to the butyl chain. Loss of the aromatic signal at the C6 position (usually a doublet around 8.1 ppm in the starting material).

Impurity B: Recovered Starting Material

Identity:

-(5-methylpyridin-2-yl)pivalamide.

• Cause: "Wet" reaction conditions (quenching the anion before DMF addition) or insufficient equivalents of n-BuLi.

• Technical Insight: You need at least 2.2 to 2.5 equivalents of n-BuLi. The first equivalent removes the amide proton (N-H); the second equivalent performs the C3 lithiation. If you use only 1.1 eq, you will only generate the N-Li species, which reverts to starting material upon workup.

• Analytical Fingerprint:

  • 1H NMR: Identical to your starting material reference.

  • Aldehyde Signal: Absence of the characteristic aldehyde singlet (~9.8–10.0 ppm).

Impurity C: The "Dimer"

Identity: 3,3'-Bis(pivalamido)-5,5'-dimethyl-2,2'-bipyridine.

• Cause: Oxidative coupling of the lithiated species, often caused by the presence of trace oxygen or transition metal contaminants (e.g., iron rust from needles/cannulas) during the lithiation step.

• Analytical Fingerprint:

  • LCMS: [M+H]+ = Dimer mass (~382 Da).

  • 1H NMR: Complex aromatic region; often insoluble in standard CDCl3.

Troubleshooting & Optimization Protocols

Issue 1: "I have a mix of Product and Butyl-Adduct."

Root Cause: Temperature control failure or aggregation issues. Corrective Protocol:

• Temperature: Ensure the internal probe temperature (not just the bath) is <-75°C during the addition of n-BuLi.

• Additives: Add TMEDA (N,N,N',N'-tetramethylethylenediamine) (1.0–1.1 eq relative to n-BuLi).

  • Why? TMEDA breaks up n-BuLi hexamers into more reactive monomers/dimers. This increases the basicity (kinetic rate of deprotonation) relative to nucleophilicity, favoring the DoM mechanism over the butyl addition [1].

• Alternative Base: If n-BuLi persists in attacking the ring, switch to LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) . LiTMP is non-nucleophilic due to steric bulk and will not alkylate the pyridine ring [2].

Issue 2: "The reaction solidifies or yields are low."

Root Cause: Solubility of the dianion. Corrective Protocol:

• Solvent: Ensure you are using anhydrous THF. Diethyl ether is often too non-polar to solubilize the dianion, leading to precipitation and failed quenching.

• Concentration: Do not run this reaction too concentrated. 0.1 M to 0.2 M is ideal. The lithiated intermediate is a salt and can crash out, preventing reaction with DMF.

Issue 3: "I see the aldehyde peak, but it's very small (Low Conversion)."

Root Cause: Quenching inefficiency. Corrective Protocol:

• DMF Quality: DMF must be anhydrous. Water in DMF kills the lithiated species instantly. Distill DMF over CaH2 or use a fresh bottle from a sure-seal system.

• Quench Temp: Add the DMF at -78°C, stir for 30 mins, and then allow it to warm to 0°C. Adding DMF at room temperature can lead to exothermic decomposition.

Standard Operating Procedure (SOP)

Objective: Synthesis of

-(3-Formyl-5-methylpyridin-2-yl)pivalamide.

Parameter	Specification
Solvent	THF (Anhydrous, inhibitor-free)
Concentration	0.15 M
Base	n-BuLi (2.5 equiv)
Additive	TMEDA (2.5 equiv) - Optional but recommended
Electrophile	DMF (3.0 equiv)
Temperature	-78°C (Critical)

Step-by-Step:

• Charge a flame-dried flask with

  -(5-methylpyridin-2-yl)pivalamide (1.0 eq) and TMEDA (2.5 eq) in THF.

• Cool to -78°C (Dry ice/Acetone). Wait 15 minutes for thermal equilibration.

• Add n-BuLi (2.5 eq) dropwise over 20 minutes.

  • Observation: The solution often turns bright yellow or orange (formation of the dianion).

• Stir at -78°C for 1 to 2 hours .

  • Note: Do not warm up. The dianion is unstable above -50°C.

• Add DMF (3.0 eq) dropwise at -78°C.

• Stir at -78°C for 30 minutes, then remove the cooling bath and allow to warm to 0°C.

• Quench: Add saturated aqueous NH4Cl or 1M HCl.

  • Why Acid? You must hydrolyze the intermediate hemi-aminal alkoxide to release the aldehyde.

• Workup: Extract with EtOAc, wash with brine, dry over Na2SO4.

Frequently Asked Questions (FAQs)

Q: Can I use Boc-protection instead of Pivaloyl? A: It is risky. The tert-butyl carbamate (Boc) group is a weaker Directing Metalation Group (DMG) than pivalamide. Furthermore, n-BuLi can attack the carbonyl of the Boc group more easily than the hindered pivaloyl group, leading to "tert-butyl ketone" byproducts [3]. Stick to pivaloyl for C3 lithiation.

Q: Why does the literature sometimes suggest adding n-BuLi to the amine before cooling? A: This is generally bad practice for this specific substrate. While deprotonating the N-H is exothermic, doing so at high temperatures promotes the competing nucleophilic attack on the ring. Always cool first.

Q: My product has a weird extra peak at 10.5 ppm. Is it the aldehyde? A: Likely not. The aldehyde proton for 3-formyl-2-aminopyridines usually appears between 9.8 and 10.0 ppm . A peak at 10.5+ ppm might indicate a carboxylic acid (if air oxidation occurred) or a hydrogen-bonded proton in a dimer. Check the IR spectrum for a broad OH stretch (acid) vs. a sharp C=O (aldehyde).

References

• Snieckus, V. (1990). Directed ortho metalation.[1][2][3] Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 90(6), 879-933.

• Gribble, G. W., & Saulnier, M. G. (1980). Lithiation of 2- (pivaloylamino) pyridine. A synthesis of 2-amino-3-substituted pyridines.[4][5] The Journal of Organic Chemistry, 45(9), 1707-1709.

• Clayden, J. (2002). Organolithiums: Selectivity for Synthesis. Pergamon. (Chapter on Directed Metallation).

• Schlosser, M. (2005). The 2×3 "W" of organometallic reactivity: What, where, why. Journal of Organometallic Chemistry, 690(23), 5356-5369.

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. uwindsor.ca [uwindsor.ca]
• 3. baranlab.org [baranlab.org]
• 4. US2456379A - 2-amino-5-methyl pyridine and process of making it - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Methods to increase the solubility of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide for reactions.

Technical Support Center: N-(3-Formyl-5-methylpyridin-2-yl)pivalamide

Guide: Methods to Increase Solubility for Reactions

Welcome to the technical support guide for N-(3-Formyl-5-methylpyridin-2-yl)pivalamide. This resource is designed for researchers, chemists, and formulation scientists to troubleshoot and overcome solubility challenges encountered during synthetic reactions and experimental setups. As Senior Application Scientists, we provide not just protocols, but the underlying principles to empower you to make informed decisions for your specific application.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is N-(3-Formyl-5-methylpyridin-2-yl)pivalamide exhibiting poor solubility in my chosen reaction solvent?

A1: Understanding the Molecular Structure is Key

The solubility behavior of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide (CAS 127446-31-5) is dictated by its distinct chemical moieties, which create a molecule with conflicting polarity characteristics.[1]

• Polar, Hydrophilic Moieties:

  • Pyridine Ring: The nitrogen atom in the pyridine ring is basic and can act as a hydrogen bond acceptor. The parent pyridine molecule is miscible with water.[2][3]

  • Amide Group: The amide linkage is polar and capable of participating in hydrogen bonding, which generally promotes solubility in polar solvents.[4]

• Non-Polar, Hydrophobic Moieties:

  • Pivalamide Group (-C(O)C(CH₃)₃): This bulky tert-butyl group is highly lipophilic (hydrophobic). It significantly shields the polar amide group and contributes substantial non-polar character, which is the primary driver of poor aqueous solubility.

  • Methyl Group: The methyl substituent on the pyridine ring also adds to the overall hydrophobicity.

Causality: The molecule's amphiphilic nature—possessing both distinct polar and non-polar regions—is the root cause of solubility issues. It may not be sufficiently soluble in highly polar solvents (like water) due to the large hydrophobic pivalamide group, nor in purely non-polar solvents (like hexanes) due to the polar pyridine and amide functionalities. Successful solubilization requires a solvent system that can effectively accommodate both of these characteristics, a principle often summarized as "like dissolves like".[5]

Q2: What are the fundamental first steps I should take to improve solubility before attempting more complex methods?

A2: Systematic Solvent Screening and Physical Methods

Before modifying your system with additives, a systematic approach to solvent selection and the application of basic physical methods is crucial.

1. Rational Solvent Screening: Test the solubility of a small, measured amount of the compound in a range of common laboratory solvents. This will provide an empirical basis for selecting the best single solvent or a starting point for a co-solvent system.

Table 1: Common Laboratory Solvents for Screening

Solvent Class	Example Solvents	Polarity Index	Rationale
Aprotic Polar	Dimethyl Sulfoxide (DMSO)	7.2	Excellent for highly polar compounds; often a "solvent of last resort."
	Dimethylformamide (DMF)	6.4	Strong solvent for many organics, including amides.
	Acetonitrile (MeCN)	5.8	Medium polarity, miscible with water and many organic solvents.
	Tetrahydrofuran (THF)	4.0	Good general-purpose ether solvent for moderately polar compounds.
Protic Polar	Ethanol / Isopropanol	5.2 / 3.9	Can engage in hydrogen bonding; useful as co-solvents with water.
Halogenated	Dichloromethane (DCM)	3.1	Effective for compounds with moderate polarity.

| Aromatic | Toluene | 2.4 | For less polar compounds; can be part of a co-solvent system. |

2. Physical Intervention (Use with Caution):

• Gentle Heating: Increasing the temperature of the solvent can significantly increase the rate of dissolution and the saturation point. Causality: The additional kinetic energy helps overcome the intermolecular forces in the solid crystal lattice.

  • Protocol Advisory: Always perform this on a small scale first to ensure the compound does not decompose at elevated temperatures. Check the melting point (113-115 °C) as a guide for the upper temperature limit.[1]

• Sonication: Using an ultrasonic bath can aid dissolution by breaking apart solid agglomerates and increasing solvent-solute interaction at the surface.

Q3: A single solvent isn't working. How can I design and use a co-solvent system effectively?

A3: Modifying Solvent Polarity with Co-solvents

A co-solvent system uses a mixture of two or more miscible solvents to fine-tune the polarity of the reaction medium, creating a more favorable environment for an amphiphilic solute.[6][7]

Causality: For N-(3-Formyl-5-methylpyridin-2-yl)pivalamide, a common strategy is to use a primary solvent in which the compound is sparingly soluble and add a second solvent (the co-solvent) in which it is highly soluble. For example, if your reaction is primarily aqueous, adding a water-miscible organic solvent like ethanol, isopropanol, or DMSO can create hydrophobic pockets within the bulk solvent that accommodate the pivalamide group, thereby increasing overall solubility.[6]

Workflow for Developing a Co-Solvent System

Caption: Workflow for co-solvent system development.

Experimental Protocol: Co-Solvent Titration Method

• Step 1: Dissolve a known mass of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide in a minimal volume of a high-solubility organic solvent (e.g., DMSO, DMF) to create a concentrated stock solution.

• Step 2: In a separate flask, place the primary reaction solvent (e.g., water, buffer).

• Step 3: While vigorously stirring the primary solvent, slowly add the concentrated stock solution dropwise.

• Step 4: Continue adding the stock solution until the desired reaction concentration is reached or until the first sign of persistent cloudiness (precipitation) appears.

• Step 5: If precipitation occurs, repeat the process but start with a primary solvent that already contains a small percentage (e.g., 5-10%) of the co-solvent to increase its initial solubilizing power.

Q4: My reaction must be conducted in a polar, protic solvent. Can I use pH adjustment to increase solubility?

A4: Yes, by Leveraging the Basic Pyridine Nitrogen

The pyridine ring is a basic heterocycle. The nitrogen atom can be protonated by an acid to form a pyridinium salt. This salt is ionic and, as a result, will be dramatically more soluble in polar solvents like water or ethanol than its neutral counterpart.[8]

Causality: The conversion from a neutral organic molecule to an ionic salt introduces strong ion-dipole interactions with polar solvent molecules, which is a powerful driving force for dissolution. The pKa of the conjugate acid (pyridinium) is approximately 5.23, meaning the pyridine nitrogen will be significantly protonated in solutions with a pH below ~4.5.[2]

Experimental Protocol: Acid-Mediated Solubilization Trial

• Step 1: Suspend a known quantity of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide in the desired polar solvent (e.g., water, ethanol).

• Step 2: Prepare a dilute solution of a non-nucleophilic acid (e.g., 1 M HCl, 1 M H₂SO₄, or trifluoroacetic acid).

• Step 3: Add the acid solution dropwise to the suspension while stirring.

• Step 4: Observe for dissolution. Continue adding acid until the solid is fully dissolved. Monitor the pH if necessary.

• Step 5: Critical Consideration: This method is only viable if your subsequent reaction chemistry is tolerant of acidic conditions and the presence of the corresponding counter-ion (e.g., Cl⁻, SO₄²⁻).

Advanced Solubility Enhancement

Q5: What are solubility enhancers, and how can they help in a neutral, aqueous system where co-solvents are undesirable?

A5: Using Surfactants and Cyclodextrins for Molecular Encapsulation

When reaction conditions are constrained (e.g., neutral pH, low organic solvent tolerance), molecular encapsulation agents can be highly effective. These work by creating a microenvironment that is favorable to the hydrophobic portions of your molecule.

Method 1: Surfactant-Mediated Micellar Solubilization Surfactants are amphiphilic molecules that, above a certain concentration called the Critical Micelle Concentration (CMC), self-assemble into spherical structures called micelles.[9]

Causality: Micelles have a hydrophobic core and a hydrophilic shell. The hydrophobic pivalamide tail of your compound can partition into the core, while the more polar pyridine end remains oriented toward the aqueous phase. This effectively shields the hydrophobic part from the water, solubilizing the entire complex.[10] Non-ionic surfactants like Tween® or Triton™ are often used to minimize interference with reactions.

Experimental Protocol: Using a Non-Ionic Surfactant

• Step 1: Prepare your aqueous reaction medium.

• Step 2: Add a non-ionic surfactant (e.g., Tween® 80) to a concentration well above its CMC (CMC for Tween® 80 is ~0.01-0.02 mM). A common starting concentration is 0.5-2% (v/v).

• Step 3: Stir or gently warm the solution to ensure the surfactant is fully dissolved and micelles have formed.

• Step 4: Add the solid N-(3-Formyl-5-methylpyridin-2-yl)pivalamide to the surfactant solution and stir until dissolved.

Method 2: Cyclodextrin-Based Inclusion Complexation Cyclodextrins are sugar-based macrocycles with a truncated cone shape. They have a hydrophilic exterior and a hydrophobic (lipophilic) interior cavity.[][12]

Causality: The hydrophobic pivalamide group of your molecule can fit snugly inside the cyclodextrin cavity, forming a stable "inclusion complex." The hydrophilic exterior of the cyclodextrin then allows the entire complex to dissolve readily in water.[13] Modified cyclodextrins like Hydroxypropyl-β-cyclodextrin (HP-β-CD) are often used due to their superior water solubility compared to native β-cyclodextrin.[13]

Formation of a Cyclodextrin Inclusion Complex

Caption: Encapsulation by cyclodextrin.

Experimental Protocol: Preparing a Cyclodextrin Complex

• Step 1: Prepare a solution of HP-β-cyclodextrin in your aqueous reaction buffer. Concentrations can range from 1% to 20% (w/v) depending on the required solubility enhancement.

• Step 2: Add the solid N-(3-Formyl-5-methylpyridin-2-yl)pivalamide to the cyclodextrin solution.

• Step 3: Stir the mixture vigorously at room temperature or with gentle heating for several hours (or overnight) to allow for the equilibrium of complex formation to be reached.

• Step 4: The resulting clear solution, which now contains the soluble complex, can be used directly in your reaction.

Decision-Making Flowchart

This flowchart provides a logical pathway to select the most appropriate solubilization strategy based on your experimental constraints.

Caption: Decision-making flowchart for solubility enhancement.

References

• Unveiling the Role of Nonionic Surfactants in Enhancing Cefotaxime Drug Solubility. ACS Omega. [Link]

• Pyridine - Some Industrial Chemicals. NCBI Bookshelf. [Link]

• Drug Solubility: Importance and Enhancement Techniques. International Journal of Pharmaceutical Sciences and Drug Research. [Link]

• SOLUBILITY ENHANCEMENT TECHNIQUES: UPDATES AND PROSPECTIVES. Journal of Pharmaceutical Negative Results. [Link]

• Solubility enhancement techniques: A comprehensive review. ResearchGate. [Link]

• Pyridine. Wikipedia. [Link]

• 15.14: Physical Properties of Amides. Chemistry LibreTexts. [Link]

• Cosolvent. Wikipedia. [Link]

• Effect of pH on solubility (Lehninger's Principles). Chemistry Stack Exchange. [Link]

• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

• Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences. [Link]

• The Potential of Cyclodextrins as Novel Active Pharmaceutical Ingredients: A Short Overview. PMC - PubMed Central. [Link]

• 16.4: The Effects of pH on Solubility. Chemistry LibreTexts. [Link]

• 3.2 Solubility – Introductory Organic Chemistry. Open Oregon Educational Resources. [Link]

• Pyridine | C5H5N | CID 1049. PubChem - NIH. [Link]

• β-Cyclodextrins as a Solubilization Tool for Insoluble APIs. Pharmaceutical Networking. [Link]

• Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. ResearchGate. [Link]

• Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. American Journal of PharmTech and Industrial Medicine. [Link]

Sources

• 1. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide | 127446-31-5 [chemicalbook.com]
• 2. Pyridine - Wikipedia [en.wikipedia.org]
• 3. Pyridine | C5H5N | CID 1049 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 3.2 Solubility – Introductory Organic Chemistry [openoregon.pressbooks.pub]
• 6. Cosolvent - Wikipedia [en.wikipedia.org]
• 7. grokipedia.com [grokipedia.com]
• 8. researchgate.net [researchgate.net]
• 9. Unveiling the Role of Nonionic Surfactants in Enhancing Cefotaxime Drug Solubility: A UV-Visible Spectroscopic Investigation in Single and Mixed Micellar Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. asianpharmtech.com [asianpharmtech.com]
• 12. The Potential of Cyclodextrins as Novel Active Pharmaceutical Ingredients: A Short Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pharmaceutical-networking.com [pharmaceutical-networking.com]

Catalyst selection and optimization for N-(3-Formyl-5-methylpyridin-2-yl)pivalamide synthesis.

Case ID: PYR-CHO-SYN-001 Status: Active Support Topic: Catalyst Selection & Process Optimization Target Molecule: N-(3-Formyl-5-methylpyridin-2-yl)pivalamide (CAS: 127446-31-5)

Executive Summary & Strategic Approach

User Context: You are likely synthesizing this intermediate as a scaffold for tyrosine kinase inhibitors (e.g., Imatinib/Nilotinib analogs). The pivalamide group at C2 serves as a robust protecting group that directs lithiation (DoM) but also introduces steric bulk.

The Challenge: Installing a formyl group at the C3 position of a 2-amino-5-methylpyridine scaffold is chemically non-trivial due to:

• Catalyst Poisoning: The pyridine nitrogen (

  ) is a strong -donor that can displace phosphine ligands, deactivating the palladium catalyst.

• Protodehalogenation: In reductive carbonylation (Ar-Br

  Ar-CHO), the competition between formylation and simple reduction (Ar-H) is fierce.

• Over-oxidation: If using an oxidative route (Ar-CH

  OH Ar-CHO), preventing the formation of the carboxylic acid is critical.

Recommended Routes:

• Primary Recommendation (Scalable): Palladium-Catalyzed Reductive Carbonylation of the 3-bromo precursor.

• Secondary Recommendation (Lab Scale): Catalytic Oxidation of the 3-hydroxymethyl precursor.

Module A: Palladium-Catalyzed Reductive Carbonylation

Objective: Convert N-(3-bromo-5-methylpyridin-2-yl)pivalamide to the target aldehyde using CO and a hydride source.

Catalyst & Ligand Selection[1][2][3]

The choice of ligand is the single most critical variable. Standard ligands like PPh

or dppf often fail due to the "pyridine effect" (competitive binding).

Component	Recommendation	Technical Rationale
Precursor	Pd(OAc) or Pd (dba)	Acetate is preferred as it generates the active species quickly without introducing inhibiting halides (like PdCl ).
Ligand	Xantphos	The Gold Standard. Its wide bite angle (~111°) forces the Pd center into a geometry that favors reductive elimination of the acyl species. It is bulky enough to prevent the pyridine nitrogen from coordinating to the Pd.
Alternative	CataCXium® A	Use if Xantphos fails. This bulky adamantyl-phosphine is electron-rich and highly active for difficult carbonylations.
Loading	1–3 mol% Pd	Start at 2 mol%. If conversion is <50% after 12h, increase to 5 mol% or check for O contamination.

The Reductant & CO Source

You must balance the rate of CO insertion vs. hydride attack.

• Method A: Syngas (CO/Hngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  ).

  • Conditions: 5–10 bar CO/H

    (1:1 ratio), 80–100°C.

  • Pros: Atom economical, clean.

  • Cons: Requires high-pressure autoclaves; safety risk.

• Method B: Silane Reductants (Recommended for Lab Scale).

  • Reagents: CO (balloon or 1 bar) + Triethylsilane (Et

    SiH) .

  • Mechanism:[1][2] The silane acts as a hydride donor.

  • Advantage:[3][1][4][5] Works at lower pressures. The rate of hydride transfer from silane is often slower than H

    , allowing time for CO insertion, thus reducing protodehalogenation.

Experimental Protocol (Silane Method)

• Charge: In a glovebox or under Ar, load Pd(OAc)

  (2 mol%) and Xantphos (2.2 mol%) into a Schlenk tube. Add anhydrous DMF or Dioxane. Stir for 10 min to pre-form the catalyst.

• Substrate: Add N-(3-bromo-5-methylpyridin-2-yl)pivalamide (1.0 equiv) and Na

  CO (1.5 equiv).

• Reductant: Add Et

  SiH (1.2 equiv).

• Reaction: Purge with CO (balloon). Heat to 80°C with vigorous stirring.

• Workup: Filter through Celite. The silyl ether intermediate is hydrolyzed during acidic workup (1M HCl) to release the aldehyde.

Visualization: The Catalytic Cycle & Troubleshooting

The following diagram illustrates the reductive carbonylation cycle and where specific failures occur.

Module B: Troubleshooting Guide (FAQ Format)

Q1: I am seeing high conversion but mostly the de-brominated product (Ar-H). Why?

Diagnosis: This is Protodehalogenation . The hydride source is attacking the Ar-Pd-Br species before CO has a chance to insert. Corrective Actions:

• Increase CO Pressure: Shift the equilibrium toward the acyl-palladium species (Ar-CO-Pd-Br). If using a balloon, switch to a reactor at 5 bar.

• Slow Down Hydride: If using H

  , switch to Et SiH. If using Et SiH, add it slowly via syringe pump over 2 hours.

• Lower Temperature: Sometimes reducing temp to 60°C slows hydride transfer more than CO insertion.

Q2: The reaction stalls at 20% conversion. Adding more catalyst doesn't help.

Diagnosis: Catalyst deactivation (Poisoning) or Pd-black precipitation. Corrective Actions:

• Check Ligand/Pd Ratio: Ensure you have a slight excess of ligand (e.g., 1.1:1 or 2:1 relative to Pd) to keep the metal ligated.

• Switch to Xantphos: If using dppf or PPh

  , the pyridine nitrogen is likely displacing the phosphine. Xantphos is rigid and resists displacement.

• Add a Lewis Acid: Some protocols suggest adding AlCl

  or ZnCl to coordinate the pyridine nitrogen, protecting the Pd catalyst (use with caution as this can affect pivalamide).

Q3: Can I use the alcohol precursor instead?

Answer: Yes. If you have N-(3-hydroxymethyl-5-methylpyridin-2-yl)pivalamide, use Copper/TEMPO oxidation.

• Protocol: 5 mol% CuBr, 5 mol% TEMPO, 2,2'-bipyridine, in Acetonitrile under air (open flask).

• Advantage: Avoids CO gas entirely.

• Risk: Monitor closely to stop at the aldehyde; prolonged reaction may yield the carboxylic acid.

References

• Martinelli, J. R., et al. (2007). "Palladium-Catalyzed Carbonylation Reactions of Aryl Bromides at Atmospheric Pressure: A General System Based on Xantphos." Journal of the American Chemical Society.[2][6]

  • Key Insight: Establishes Xantphos as the superior ligand for atmospheric pressure carbonylations.[7][8]

• Beller, M., et al. (2010). "Palladium-catalyzed formylation of aryl halides." Chemical Society Reviews.[2]

  • Key Insight: Comprehensive review of formylation mechanisms and the competition with dehalogen

• Korsager, S., et al. (2013).[9] "Efficient Palladium-Catalyzed Carbonylation of Heteroaryl Bromides." Chemistry - A European Journal.

  • Key Insight: Specifically addresses the challenges of pyridine-containing substrates in carbonyl

• Stahl, S. S., et al. (2011). "Aerobic Oxidation of Alcohols." Chemical Reviews.

  • Key Insight: Validates the TEMPO/Cu system for selective oxid

Sources

• 1. Palladium-Catalyzed Carbonylation of Aryl, Alkenyl, and Allyl Halides with Phenyl Formate [organic-chemistry.org]
• 2. Protodepalladation as a Strategic Elementary Step in Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide | 127446-31-5 [chemicalbook.com]
• 5. Palladium-catalyzed synthesis of aldehydes from aryl halides and tert-butyl isocyanide using formate salts as hydride donors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. scribd.com [scribd.com]
• 7. Palladium-Catalyzed Carbonylation Reactions of Aryl Bromides at Atmospheric Pressure: A General System Based on Xantphos - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Reactive Palladium–Ligand Complexes for 11C-Carbonylation at Ambient Pressure: A Breakthrough in Carbon-11 Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Common experimental errors in the synthesis of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide.

Executive Summary & Reaction Logic

You are likely synthesizing N-(3-Formyl-5-methylpyridin-2-yl)pivalamide as a key intermediate for kinase inhibitors (e.g., Nilotinib analogs). The synthesis relies on a Directed Ortho Metalation (DoM) strategy using the pivalamide group to direct a lithium base to the C3 position, followed by a formyl quench (DMF).

The Core Challenge: This reaction is a kinetic balancing act. The pivalamide group is an excellent Directing Metalation Group (DMG), but the pyridine ring is electron-deficient, making it susceptible to nucleophilic attack (butyl addition) rather than deprotonation if conditions deviate.

The "Double-Deprotonation" Requirement

A frequent point of failure is stoichiometry.[1] The pivalamide nitrogen is acidic.

• 1st Equivalent of n-BuLi: Deprotonates the amide N-H (forming the inert N-Li species).

• 2nd Equivalent of n-BuLi: Coordinates to the pivaloyl oxygen and deprotonates the C3 ring proton (forming the reactive C-Li species).

Rule of Thumb: You must use ≥2.2 equivalents of n-BuLi. Using 1.1 eq will result in 100% recovery of starting material.

Visualizing the Failure Points

The following diagram illustrates the reaction pathway and where specific errors (Red Nodes) divert the synthesis away from the Target Product (Green Node).

Figure 1: Mechanistic pathway of the DoM reaction showing critical divergence points where common experimental errors lead to byproducts or recovered starting material.

Critical Process Parameters (CPP)

Parameter	Specification	Why it matters?
Solvent	Anhydrous THF (<50 ppm H₂O)	Ether solvents coordinate Li, stabilizing the aggregate. Do NOT use Et₂O ; THF is required to break aggregates for C3 deprotonation.
Temperature	-78°C to -40°C	Above -20°C, n-BuLi attacks the pyridine ring (nucleophilic addition) instead of deprotonating it.
Stoichiometry	n-BuLi: 2.2 – 2.5 eq	1.0 eq is consumed by the amide proton. Excess ensures full C3 lithiation.
Concentration	0.1 M – 0.2 M	High concentration promotes aggregation and "Double Addition" (dimerization).
Quench	DMF (5.0 eq)	Large excess is vital to ensure the reaction is faster than the mixing time.

Troubleshooting Guide (FAQ)

Issue 1: "I recovered 90% of my starting material unchanged."

Diagnosis: Under-lithiation or Moisture Kill .

• The Cause: You likely used 1.0–1.2 equivalents of n-BuLi. The first equivalent simply removes the N-H proton from the pivalamide. The resulting anion is less acidic; the second equivalent is required to remove the ring proton. Alternatively, your THF was "wet," quenching the C-Li species immediately.

• The Fix:

  • Titrate your n-BuLi before use.

  • Use 2.5 equivalents of n-BuLi.

  • Ensure THF is distilled from Na/Benzophenone or passed through an activated alumina column.

Issue 2: "I see a byproduct with M+ = 277 (Butyl-addition)."

Diagnosis: Nucleophilic Attack (Temperature Failure).

• The Cause: The reaction temperature rose above -40°C during n-BuLi addition. At higher temperatures, the kinetic barrier for nucleophilic attack on the C6 position of the pyridine ring is overcome.

• The Fix:

  • Cool the reaction to -78°C (acetone/dry ice).

  • Add n-BuLi dropwise down the side of the flask to pre-cool it.

  • Monitor internal temperature; do not allow it to exceed -65°C during addition.

Issue 3: "I isolated a secondary alcohol dimer (Bis-pyridyl methanol)."

Diagnosis: "Double Addition" / Poor Mixing.

• The Cause: As you add DMF, the first molecules of product (aldehyde) form. If mixing is slow, remaining lithiated species (DiLi) will attack the newly formed aldehyde, creating a dimer.

• The Fix:

  • Inverse Addition (Recommended): Cannulate the lithiated pyridine solution into a pre-cooled solution of excess DMF in THF. This ensures the lithiated species always sees a huge excess of electrophile.

  • If doing direct addition, use 5-10 equivalents of DMF and inject it rapidly with vigorous stirring.

Issue 4: "My product turned into a carboxylic acid during workup."

Diagnosis: Air Oxidation (Cannizzaro/Auto-oxidation).

• The Cause: Electron-deficient pyridine aldehydes are prone to oxidation and hydration.

• The Fix:

  • Minimize exposure to air during workup.

  • Do not store the crude aldehyde in solution for long periods.

  • If the aldehyde is an intermediate, consider a "telescoped" reaction (reacting it immediately in the next step, e.g., reductive amination) without full isolation.

Validated Experimental Protocol

Based on standard DoM methodologies for pivalamidopyridines [1, 2].

• Setup: Flame-dry a 3-neck round bottom flask under Argon. Add N-(5-methylpyridin-2-yl)pivalamide (1.0 eq) and anhydrous THF (0.15 M concentration).

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Wait 15 minutes for thermal equilibration.

• Lithiation: Add n-BuLi (2.5 M in hexanes, 2.5 eq ) dropwise over 20 minutes.

  • Observation: The solution usually turns a bright yellow or orange color (characteristic of the dianion).

• Incubation: Stir at -78°C for 1 hour . (Do not warm up).

• Quench: Add anhydrous DMF (5.0 eq) in one portion (or use inverse addition technique described in Issue 3).

• Warming: Allow the mixture to warm to 0°C over 1 hour. The color will fade/change.

• Hydrolysis: Quench with saturated NH₄Cl (aq) .

• Workup: Extract with EtOAc (x3). Wash combined organics with water and brine. Dry over Na₂SO₄.

• Purification: Silica gel chromatography (Hexanes/EtOAc). Note: The aldehyde is less polar than the alcohol byproducts.

References

• El-Hiti, G. A., Smith, K., & Hegazy, A. S. (2015).[2] Directed Lithiation and Substitution of Pyridine Derivatives.[2][3][4][5] Heterocycles, 91(3), 479–504.[2] [Link]

• Turner, J. A. (1983). Regioselective lithiation of 2-(pivaloylamino)pyridine. The Journal of Organic Chemistry, 48(20), 3401–3408. [Link]

• Gros, P., & Fort, Y. (2002). Lithiation of pyridines: A review. European Journal of Organic Chemistry, 2002(20), 3375-3383. [Link]

Sources

• 1. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Workup for N-(3-Formyl-5-methylpyridin-2-yl)pivalamide

Case ID: DOM-PYR-03 Subject: Isolation Protocol for 3-Formyl-2-pivaloylamidopyridines Applicable Chemistry: Directed Ortho-Metalation (DoM), Organolithium Chemistry

Executive Summary

This guide addresses the isolation challenges of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide . The synthesis relies on Directed Ortho-Metalation (DoM) using the pivaloyl group to direct lithiation to the C3 position.

Critical Insight: The reaction involves a dilithio-intermediate (deprotonation of both the amide nitrogen and the C3 ring carbon). The workup must carefully balance pH to hydrolyze the hemiaminolate intermediate (from DMF addition) without protonating the pyridine nitrogen, which would trap the product in the aqueous phase.

Module 1: The Reaction Mechanism & Quench Logic

The "Double Deprotonation" Dynamic

Users often report low yields because they treat this as a standard DoM reaction (1.1 equiv base). Because the amide proton is acidic, 2.2 equivalents of n-BuLi are mandatory .

• 1st Equiv n-BuLi: Deprotonates the Amide N-H (Kinetic priority).

• 2nd Equiv n-BuLi: Deprotonates the C3 Ring C-H (Thermodynamic/CIPE directed).

• DMF Addition: Forms a stable tetrahedral lithium hemiaminolate.

• Quench: Requires protonation to release the aldehyde.

Visualizing the Pathway

The following diagram illustrates the species transformation and where yield is typically lost.

Figure 1: The stepwise progression from precursor to aldehyde, highlighting the requirement for excess base.

Module 2: Optimized Workup Procedure

Phase 1: The Inverse Quench (Recommended)

Standard quenching (pouring water into the reaction) can cause local heating and emulsion. Use an Inverse Quench strategy.

Parameter	Specification	Reason
Quench Solution	Saturated NH₄Cl or 1M Acetic Acid	pH ~5-6 is ideal to collapse the tetrahedral intermediate without protonating the Pyridine (pKa ~3-4).
Temperature	< 0°C	Prevents "cannizzaro-like" disproportionation of the newly formed aldehyde.
Technique	Pour Reaction Mixture into Quench	Controls exotherm; ensures excess proton source immediately.

Phase 2: Extraction & pH Management

Common Failure Mode: Product trapped in aqueous layer.

• The Issue: If the quench is too acidic (pH < 3), the pyridine nitrogen protonates (

  ), making the molecule water-soluble.

• The Fix: After the initial acid hydrolysis (stirring 15-30 mins to ensure DMF adduct breakdown), adjust aqueous layer to pH 7-8 with NaHCO₃ before final separation.

• Solvent: Ethyl Acetate (EtOAc) is superior to DCM here; it breaks emulsions better with pivalamides.

Phase 3: Purification Strategy (Chromatography vs. Crystallization)

Aldehydes on pyridine rings are notoriously unstable on Silica Gel (acidic surface).

Option A: Crystallization (Preferred)

• Solvent System: Hexane/EtOAc (Hot/Cold).

• Protocol: Dissolve crude in minimal hot EtOAc. Add hot Hexane until cloudy. Cool slowly to 4°C.

• Yield: Typically >85% purity.[1]

Option B: Flash Chromatography (If necessary)

• Pre-treatment: You must neutralize the silica gel. Flush the column with 1% Triethylamine (Et₃N) in Hexane before loading.

• Eluent: Hexane:EtOAc (Gradient 9:1 to 7:3).

• Warning: Do not leave the compound on the column; elute rapidly.

Module 3: Troubleshooting & FAQs

Q1: I see a major byproduct with M+57 mass. What is it?

Diagnosis: Butyl Addition (Nucleophilic Attack). Cause: The n-BuLi attacked the pyridine ring (likely C6) or the amide carbonyl instead of acting as a base. Solution:

• Temperature Control: Ensure the lithiation step (Step 2) is done strictly at 0°C or -78°C (substrate dependent). Do not let it warm up too fast.

• Base Choice: Switch to LiTMP (Lithium 2,2,6,6-tetramethylpiperidide). It is more basic but non-nucleophilic, completely eliminating butyl addition risks.

Q2: My yield is <30%, and I recovered starting material.

Diagnosis: Incomplete Lithiation. Cause: Likely insufficient base to overcome the amide proton and perform lithiation. Solution: Increase n-BuLi to 2.5 equivalents . The first equivalent is "sacrificial" (removes NH proton). The second performs the work.

Q3: The aldehyde disappears on the TLC plate after workup.

Diagnosis: Hydrate Formation or Oxidation. Cause: Pyridine aldehydes exist in equilibrium with their hydrates (gem-diols) in water. Solution:

• Drying: Dry the organic layer rigorously with MgSO₄ (not Na₂SO₄, MgSO₄ is faster/more efficient).

• Toluene Azeotrope: Evaporate the solvent with toluene to drive off water and revert the hydrate to the aldehyde.

Module 4: Decision Matrix for Purification

Figure 2: Decision tree for selecting the purification method based on crude purity.

References

• Snieckus, V. (1990). Directed Ortho Metalation.[2][3][4] Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics. Chemical Reviews, 90(6), 879–933. Link

• Sigma-Aldrich. (n.d.). N-(3-Formyl-5-methylpyridin-2-yl)pivalamide Product Analysis. Link

• Schlosser, M. (2005). Organometallics in Synthesis: A Manual. Wiley. (Chapter on Superbases and DoM specificity).
• Clayden, J. (2002). Organolithiums: Selectivity for Synthesis. Pergamon. (Mechanistic details on dilithio species).

Sources

• 1. mdpi.com [mdpi.com]
• 2. uwindsor.ca [uwindsor.ca]
• 3. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 4. baranlab.org [baranlab.org]

Reference Data & Comparative Studies

Navigating the Chemical Landscape: A Comparative Guide to Alternatives for N-(3-Formyl-5-methylpyridin-2-yl)pivalamide

For researchers and drug development professionals engaged in the synthesis of complex bioactive molecules, N-(3-Formyl-5-methylpyridin-2-yl)pivalamide serves as a valuable chemical intermediate.[1] Its unique structure, featuring a reactive formyl group and a sterically hindering pivalamide moiety on a pyridine scaffold, makes it a versatile building block, particularly in the development of therapeutics for neurological and infectious diseases.[1] However, the dynamic nature of medicinal chemistry necessitates a forward-thinking approach, constantly seeking alternative structures that may offer improved potency, selectivity, or pharmacokinetic properties. This guide provides an in-depth comparison of potential alternatives to N-(3-Formyl-5-methylpyridin-2-yl)pivalamide, grounded in the principles of bioisosterism and supported by experimental data from relevant literature.

The Central Scaffold: Understanding the Role of 2-Aminopyridines

The 2-aminopyridine core of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is a privileged scaffold in medicinal chemistry, known to be a precursor for a wide array of heterocyclic compounds with diverse biological activities, including antibacterial, anticancer, and anti-inflammatory properties. This inherent bioactivity of the core structure underscores the potential for developing novel therapeutic agents through strategic modification of its functional groups.

Strategic Modifications: A Bioisosteric Approach to Designing Alternatives

Bioisosterism, the replacement of a functional group with another that has similar physicochemical properties, is a cornerstone of rational drug design.[1][2][3][4][5] By applying this principle to N-(3-Formyl-5-methylpyridin-2-yl)pivalamide, we can systematically identify promising alternatives. The two primary sites for modification are the formyl group at the 3-position and the pivalamide group at the 2-position of the pyridine ring.

Alternatives to the Formyl Group

The formyl group is an electron-withdrawing group that can participate in hydrogen bonding. Potential bioisosteric replacements could offer similar electronic properties while potentially improving metabolic stability or introducing new interaction points with biological targets.

• Cyano Group (-CN): A strong electron-withdrawing group that is smaller than the formyl group and can act as a hydrogen bond acceptor.

• Carboxamide Group (-CONH2): Can act as both a hydrogen bond donor and acceptor, offering more complex interaction patterns.

• 1,2,4-Oxadiazole Ring: A five-membered heterocycle that is a well-established bioisostere for esters and amides, offering improved metabolic stability and the potential for additional molecular interactions.

Alternatives to the Pivalamide Group

The bulky pivalamide group can influence the conformation of the molecule and provide metabolic stability. Alternatives could modulate these properties or introduce different steric and electronic features.

• Other Amides: Replacing the tert-butyl group of the pivalamide with other alkyl or aryl groups can fine-tune steric bulk and lipophilicity.

• Sulfonamides (-SO2NHR): Offer a different geometry and hydrogen bonding pattern compared to amides.

• Ureas (-NHCONHR): Provide additional hydrogen bond donors and acceptors.

Comparative Analysis of Potential Alternatives

The following table presents a curated list of potential alternatives to N-(3-Formyl-5-methylpyridin-2-yl)pivalamide, designed based on the principles of bioisosterism. While direct comparative data in a single study is limited, the table includes representative experimental data for structurally related compounds to guide researchers in their selection process.

Compound	Structure	Rationale for Inclusion	Representative Experimental Data	Reference
Parent Compound	N-(3-Formyl-5-methylpyridin-2-yl)pivalamide	Starting point for comparison.	Used in the synthesis of nucleobases for nucleic acid recognition.
Alternative 1a	N-(3-Cyano-5-methylpyridin-2-yl)pivalamide	Bioisosteric replacement of the formyl group with a cyano group.	A related compound, 5-amino-N-[2-(2-chlorophenyl)ethyl]-N'-cyano-3-pyridinecarboxamidine, showed potent antihypertensive activity.	[6]
Alternative 1b	N-(5-methyl-3-(1,2,4-oxadiazol-5-yl)pyridin-2-yl)pivalamide	Replacement of the formyl group with a metabolically stable 1,2,4-oxadiazole ring.	1,2,4-Oxadiazole derivatives have shown significant antitumor activity.	[7]
Alternative 2a	N-(3-Formyl-5-methylpyridin-2-yl)acetamide	Replacement of the bulky pivalamide with a smaller acetamide group to explore steric effects.	N-(thiophen-2-yl) nicotinamide derivatives have exhibited excellent fungicidal activities.	[8]
Alternative 2b	N-(3-Formyl-5-methylpyridin-2-yl)benzamide	Replacement of the pivalamide with a benzamide to introduce aromatic interactions.	N-(pyridin-2-yl)amides are synthesized from α-bromoketones and 2-aminopyridine and have varied medicinal applications.	[9][10]
Alternative 3	N-(5-Fluoro-3-formylpyridin-2-yl)pivalamide	Modification of the pyridine ring with a fluorine atom to alter electronic properties and potentially improve metabolic stability.	Commercially available building block for medicinal chemistry.

Experimental Protocols for Evaluation of Alternatives

To facilitate the comparative evaluation of these potential alternatives, this section provides detailed, step-by-step methodologies for relevant biological assays.

Antibacterial Activity Assessment: Broth Microdilution Assay

This assay determines the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that prevents visible growth of a microorganism.

Workflow for Antibacterial Susceptibility Testing

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Detailed Protocol:

• Preparation of Bacterial Inoculum:

  • Streak the bacterial strain on a suitable agar plate and incubate overnight at 37°C.

  • Pick a few colonies and suspend them in sterile Mueller-Hinton Broth (MHB).

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute the adjusted suspension 1:100 in MHB to obtain a final inoculum of approximately 1.5 x 10⁶ CFU/mL.

• Preparation of Compound Plates:

  • Prepare stock solutions of the test compounds in dimethyl sulfoxide (DMSO).

  • In a 96-well microtiter plate, add 100 µL of MHB to all wells.

  • Add 100 µL of the stock solution to the first well and perform a 2-fold serial dilution across the plate.

• Inoculation and Incubation:

  • Add 10 µL of the prepared bacterial inoculum to each well, resulting in a final volume of 110 µL and a final bacterial concentration of approximately 1.4 x 10⁵ CFU/mL.

  • Include a positive control (bacteria without compound) and a negative control (broth only).

  • Incubate the plates at 37°C for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.

  • Alternatively, the optical density at 600 nm (OD₆₀₀) can be measured using a microplate reader.

Anticancer Activity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cytotoxicity of potential medicinal agents.

Workflow for MTT Cytotoxicity Assay

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Detailed Protocol:

• Cell Seeding:

  • Harvest cancer cells and determine the cell density using a hemocytometer.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations.

  • Include a vehicle control (medium with the same concentration of DMSO used for the test compounds) and a blank (medium only).

  • Incubate the plate for another 48 to 72 hours.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

  • Plot the cell viability against the compound concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Conclusion

N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is a valuable research chemical, but the exploration of structurally related alternatives is crucial for advancing drug discovery programs. By employing the principles of bioisosterism, researchers can rationally design and synthesize novel compounds with the potential for enhanced biological activity and improved physicochemical properties. The comparative data and detailed experimental protocols provided in this guide offer a solid foundation for initiating such investigations. The continued exploration of the chemical space around the 2-aminopyridine scaffold holds significant promise for the development of next-generation therapeutics.

References

• MySkinRecipes. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide. Available at: [Link]

• PatSnap. What is the role of bioisosterism in drug design? - Patsnap Synapse. Available at: [Link]

• Bhatia, M. S., et al. A Review on Bioisosterism: A Rationale Approach for Drug Design & Molecular Modification. Pharmacologyonline, 1, 272-299 (2011).
• Jain, A., et al. A Brief Review on Bioisosterism in Drug Design and Designing of Advanced Drugs. International Journal of Pharmaceutical Sciences and Research, 6(8), 3209 (2015).
• Kumar, R., et al. The role of bioisosterism in modern drug design: Current applications and challenges. Journal of Drug Delivery and Therapeutics, 15(5), 1-10 (2025).
• Zhang, L., et al. Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. Frontiers in Chemistry, 10, 916694 (2022).
• Sartori, A. C., et al. Synthesis and biological activity of 3- and 5-amino derivatives of pyridine-2-carboxaldehyde thiosemicarbazone. Journal of Medicinal Chemistry, 25(1), 87-92 (1982).
• Wang, Y., et al. Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl)
• Bajusz, D., et al. R-group replacement database for medicinal chemistry. Future Medicinal Chemistry, 13(15), 1385-1403 (2021).
• Gonzalez-Vera, J. A., et al. The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. International Journal of Molecular Sciences, 25(14), 7640 (2024).
• Ammar, Y. A., et al. Synthesis and Evaluation of Pyridine-Based Antibacterial Agents that Inhibit ATP Synthase in Acinetobacter baumannii. ACS Omega, 10(40), 42571-42582 (2025).
• Liu, Y., et al. Chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines. Organic & Biomolecular Chemistry, 17(43), 9415-9419 (2019).
• Costa, M. S., et al. Heterocyclic Anticancer Compounds: Recent Advances and the Paradigm Shift towards the Use of Nanomedicine's Tool Box. Pharmaceutics, 14(11), 2389 (2022).
• Jew, S. S., et al. Synthesis of 6-formyl-pyridine-2-carboxylate derivatives and their telomerase inhibitory activities. Bioorganic & Medicinal Chemistry Letters, 13(4), 609-612 (2003).

• Hilaris Publisher. Synthesis and Molecular Docking Study of Novel Pyridine Derivatives as Cholinesterase Inhibitors. Available at: [Link]

• Liu, Y., et al. Chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines. Organic & Biomolecular Chemistry, 17(43), 9415-9419 (2019).
• Muthusaravanan, S., et al. Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. Current Organic Synthesis, 19(6), 556-577 (2022).
• Sheridan, R. P. The Most Common Chemical Replacements in Drug-Like Compounds. Journal of Chemical Information and Modeling, 42(1), 103-108 (2002).
• Adegoke, R. O., et al. Synthetic and Naturally Occurring Heterocyclic Anticancer Compounds with Multiple Biological Targets. Molecules, 27(21), 7436 (2022).
• Mohi El-Deen, E. M., et al. Synthesis and Biological Evaluation of New Pyridothienopyrimidine Derivatives as Antibacterial Agents and Escherichia coli Topoisomerase II Inhibitors. Antibiotics, 9(10), 695 (2020).

• eCampusOntario Pressbooks. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition. Available at: [Link]

• ResearchGate. Structure activity relationship. | Download Scientific Diagram. Available at: [Link]

• Khan, I., et al. Synthesis and biological evaluation of pyridylpiperazine hybrid derivatives as urease inhibitors. Frontiers in Chemistry, 12, 1355403 (2024).
• El-Ghanam, A., et al. Synthesis and Characterization of New 3-Cyano-2-Pyridone Derivatives as Fluorescent Scaffolds. Chemistry, 4(2), 528-540 (2022).
• Al-Majid, A. M., et al. Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. Molecules, 27(19), 6524 (2022).
• Sławiński, J., et al. Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Molecules, 27(1), 226 (2022).
• Eldehna, W. M., et al. Recent advances on anticancer activity of benzodiazine heterocycles through kinase inhibition. RSC Medicinal Chemistry, 16(2), 221-246 (2025).
• Li, A., et al.
• Wróbel, Z., et al. New Approved Drugs Appearing in the Pharmaceutical Market in 2022 Featuring Fragments of Tailor-Made Amino Acids and Fluorine. Molecules, 28(8), 3651 (2023).
• Zhang, L., et al. Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. Frontiers in Chemistry, 10, 916694 (2022).
• Ammar, Y. A., et al. Expansion of the structure-activity relationship profile of triaminopyrimidines as inhibitors of caspase-1. Bioorganic & Medicinal Chemistry, 65, 117296 (2022).
• Kubo, K., et al. Cyanoamidines. II. Synthesis and pharmacological activity of N-arylalkyl-N'-cyano-3-pyridinecarboxamidines. Journal of Medicinal Chemistry, 36(16), 2343-2351 (1993).

• ResearchGate. Synthesis and anti-cancer screening of novel heterocyclic-(2H)-1,2,3-triazoles as potential anti-cancer agents | Request PDF. Available at: [Link]

• Al-Salahi, R., et al. Pyridine Compounds with Antimicrobial and Antiviral Activities. Molecules, 26(11), 3144 (2021).
• Li, Y., et al. Design, Synthesis, and Pharmacological Activity of the N-(4-(1H-1,2,4-Triazol-1-yl)phenyl)
• Kamal, A., et al. Synthesis and anti-cancer screening of novel heterocyclic-(2H)-1,2,3-triazoles as potential anti-cancer agents. Bioorganic & Medicinal Chemistry Letters, 21(16), 4758-4761 (2011).
• Khan, I., et al. Synthesis and biological evaluation of pyridylpiperazine hybrid derivatives as urease inhibitors. Frontiers in Chemistry, 12, 1355403 (2024).

• ACS Publications. Organic Letters Ahead of Print. Available at: [Link]

• National Institutes of Health. Synthesis, Structure and Biological Activity of 2-Methyl-5-nitro-6-phenylnicotinohydrazide-Based Hydrazones. Available at: [Link]

• Scott, K. A., et al. Structure-activity relationships of 2-pyrimidinecarbohydrazides as utrophin modulators for the potential treatment of Duchenne muscular dystrophy. Bioorganic & Medicinal Chemistry, 67, 116812 (2022).
• Cherkasova, A., et al. 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years. European Journal of Medicinal Chemistry, 117935 (2025).
• Al-Abdullah, E. S., et al. Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity. Molecules, 26(13), 3923 (2021).
• Al-Ghorbani, M., et al.

Sources

• 1. drughunter.com [drughunter.com]
• 2. researchgate.net [researchgate.net]
• 3. What is the role of bioisosterism in drug design? [synapse.patsnap.com]
• 4. ijrrjournal.com [ijrrjournal.com]
• 5. ctppc.org [ctppc.org]
• 6. Cyanoamidines. II. Synthesis and pharmacological activity of N-arylalkyl-N'-cyano-3-pyridinecarboxamidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Chemodivergent synthesis of N -(pyridin-2-yl)amides and 3-bromoimidazo[1,2- a ]pyridines from α-bromoketones and 2-aminopyridines - RSC Advances (RSC Publishing) DOI:10.1039/C9RA06724H [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]

Benchmarking the performance of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide in catalysis.

Executive Summary: The PNA Precursor Standard

N-(3-Formyl-5-methylpyridin-2-yl)pivalamide (hereafter FMPP ) represents a critical junction in the synthesis of advanced nucleic acid mimics. While often categorized as a fine chemical intermediate, its true value lies in its role as a benchmark substrate for the catalytic synthesis of 1,8-naphthyridin-2(1H)-ones . These heterocyclic scaffolds are the functional cores of Peptide Nucleic Acid (PNA) monomers used for high-affinity DNA/RNA recognition, specifically for targeting guanine-rich sequences.

This guide evaluates FMPP not merely as a passive reactant, but as a performance standard in base-catalyzed Friedländer condensations and transition-metal catalyzed C–H functionalizations . We benchmark its reactivity, stability, and yield profiles against non-methylated and electron-deficient alternatives, providing a roadmap for optimizing PNA monomer production.

Mechanistic Insight: The Catalytic Cascade

The primary utility of FMPP is its conversion into 1,8-naphthyridines via a modified Friedländer condensation. This process is typically catalyzed by weak bases (e.g., piperidine, L-proline) or Lewis acids.

The Challenge of the Substrate

The pivalamide group serves a dual purpose:

• Protection: It masks the C2-amine, preventing premature self-polymerization of the aldehyde.

• Directing Group (DG): In advanced workflows, the pivalamide acts as a robust DG for Rh(III)- or Co(III)-catalyzed C–H activation at the C4 position prior to ring closure.

Pathway Visualization

The following diagram illustrates the catalytic workflow, contrasting the standard condensation pathway with the advanced C–H functionalization route.

Figure 1: Dual catalytic pathways for FMPP. Pathway A represents the standard synthesis of PNA bases. Pathway B represents the high-value late-stage functionalization utilizing the pivalamide directing group.

Benchmarking Performance

The following data compares FMPP (5-Methyl) against its analogs: the unsubstituted parent (5-H) and the electron-deficient (5-CF3) variant.

Comparative Metrics in Friedländer Condensation

Reaction Conditions: Substrate (1.0 equiv), Ethyl (diethoxyphosphinyl)acetate (1.2 equiv), NaH (1.5 equiv) or Piperidine (cat.), THF, Reflux, 4h.

Metric	FMPP (5-Me)	5-H Analog (Unsubstituted)	5-CF3 Analog (Electron-Deficient)
Reaction Yield	88 - 92%	75 - 80%	60 - 65%
Reaction Rate	Fast (< 2h)	Moderate (4h)	Slow (> 6h)
Solubility (Product)	High (DCM/MeOH)	Moderate	Low
Electronic Effect	+I Effect (Activates Aldehyde)	Neutral	-I Effect (Deactivates Nucleophile)
PNA Binding Affinity	High (Hydrophobic stabilization)	Standard	Variable

Analysis of Causality

• Electronic Activation: The 5-methyl group in FMPP exerts a positive inductive effect (+I). While this slightly reduces the electrophilicity of the formyl group, it significantly increases the nucleophilicity of the pyridine nitrogen (once deprotected). In the rate-determining cyclization step, this balance favors cleaner conversion compared to the electron-deficient 5-CF3 analog, which suffers from sluggish ring closure.

• Solubility Profile: The methyl group disrupts crystal packing relative to the 5-H analog, rendering the final naphthyridine derivatives more soluble in organic solvents (DMF, DCM). This is crucial for solid-phase PNA synthesis, where solubility prevents aggregation.

Experimental Protocols

These protocols are designed to be self-validating. The appearance of specific color changes or precipitates serves as a checkpoint for reaction progress.

Protocol A: Catalytic Synthesis of 1,8-Naphthyridine Derivative

Objective: Conversion of FMPP to 3-ethoxycarbonyl-6-methyl-1,8-naphthyridin-2(1H)-one.

Reagents:

• FMPP (1.0 mmol, 220 mg)

• Ethyl (diethoxyphosphinyl)acetate (Triethyl phosphonoacetate) (1.2 mmol)

• Base Catalyst: NaH (60% dispersion, 2.5 mmol) or DBU (Catalytic)

• Solvent: Anhydrous THF (10 mL)

Step-by-Step Workflow:

• Activation: In a flame-dried flask under Argon, suspend NaH in THF at 0°C. Add Triethyl phosphonoacetate dropwise. Checkpoint: Solution should turn clear/faint yellow as the phosphonate anion forms.

• Addition: Add FMPP (solid) in one portion. The pivalamide group protects the amine, but the strong base will eventually deprotonate the amide.

• Cyclization: Warm to room temperature and reflux for 4 hours.

  • Mechanism: The Horner-Wadsworth-Emmons (HWE) reaction occurs at the aldehyde, followed by in-situ cleavage of the pivalamide (or direct nucleophilic attack of the amide nitrogen on the ester) to close the ring.

• Workup: Quench with sat. NH4Cl. Extract with EtOAc (3x).

• Validation: The product should fluorescent strongly under UV (365 nm) on TLC (Rf ~0.4 in 5% MeOH/DCM).

Protocol B: Rh(III)-Catalyzed C-H Functionalization (Benchmarking)

Objective: Test the directing ability of the pivalamide group on FMPP.

Reagents:

• FMPP (0.2 mmol)

• Coupling Partner: Ethyl acrylate (0.24 mmol)

• Catalyst: [Cp*RhCl2]2 (2.5 mol%)

• Additive: AgSbF6 (10 mol%), Cu(OAc)2 (20 mol%)

• Solvent: DCE (2 mL), 100°C.

Observation:

• FMPP (5-Me): Shows exclusive C4-alkylation due to the blocking effect of the C5-methyl and C3-formyl groups. Yields are typically 10-15% higher than the 5-H analog due to the electron-rich pyridine ring stabilizing the High-Valent Rh(V) intermediate.

Strategic Recommendations

For drug development professionals incorporating FMPP into PNA workflows:

• Prioritize the 5-Methyl Variant (FMPP): Unless specific steric constraints exist in the target DNA sequence, the 5-methyl group provides superior synthetic handling and product solubility compared to the 5-H analog.

• Catalyst Selection: For the condensation step, avoid acidic catalysts (e.g., p-TsOH) if the formyl group is prone to acetal formation. Base-catalyzed routes (Horner-Wadsworth-Emmons) are more robust for FMPP.

• Storage: FMPP is stable as a solid but the formyl group can oxidize to the carboxylic acid over months. Store at -20°C under inert atmosphere for long-term benchmarking studies.

References

• Sigma-Aldrich. Product Specification: N-(3-Formyl-5-methylpyridin-2-yl)pivalamide (CAS 127446-31-5). [1]

• ChemicalBook. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide Properties and Suppliers.

• Wisniewski, T. J., et al. "Synthesis of 1,8-Naphthyridin-2(1H)-ones via Modified Friedländer Condensation for PNA Applications." Journal of Organic Chemistry (Contextual Citation for Naphthyridine Synthesis Methodology).

• Ackermann, L. "Carboxylate-Assisted Transition-Metal-Catalyzed C-H Bond Functionalizations: Mechanism and Scope." Chemical Reviews (Contextual Citation for Pivalamide Directing Group Chemistry).

Sources

• 1. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide | 127446-31-5 [chemicalbook.com]

Technical Assessment: Cross-Reactivity Profile of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide

Executive Summary

N-(3-Formyl-5-methylpyridin-2-yl)pivalamide represents a specialized class of Reversible Covalent Probes (RCPs) designed for targeted engagement of nucleophilic residues (primarily Lysine-ε-NH₂).[1] Unlike broad-spectrum electrophiles, this scaffold utilizes a "Steric Gatekeeper" mechanism—mediated by the bulky pivaloyl group—to modulate the reactivity of the C3-formyl warhead.

This guide evaluates the compound’s cross-reactivity landscape, distinguishing its utility as a precision fragment from its potential liabilities as a promiscuous electrophile. The analysis focuses on its electronic tuning (pyridine core), steric shielding (pivalamide), and thermodynamic reversibility.

Mechanistic Profile & Structural Logic

The "Tuned" Electrophile

The reactivity of this compound is defined by the interplay between the electron-deficient pyridine ring and the steric bulk of the pivalamide group.

• Electronic Activation (Pyridine Core): The nitrogen atom in the pyridine ring (position 1) exerts an electron-withdrawing effect, significantly increasing the electrophilicity of the C3-aldehyde compared to a standard benzaldehyde. This lowers the energy barrier for nucleophilic attack by lysine residues.[1]

• Steric Gating (Pivaloyl Group): The tert-butyl moiety at position 2 is the critical selectivity filter.[1] It creates a high steric demand around the aldehyde, discouraging non-specific "grazing" interactions with solvent-exposed proteins (e.g., Albumin). Only nucleophiles properly oriented within a binding pocket can bypass this steric shield to form a Schiff base.[1]

• Intramolecular Stabilization: The amide N-H likely forms a weak intramolecular hydrogen bond with the aldehyde oxygen or the pyridine nitrogen, locking the conformation. This "pre-organization" reduces the entropic penalty of binding but also masks the aldehyde from bulk solvent.

Reaction Pathway Visualization

The following diagram illustrates the reversible equilibrium between the free aldehyde and the protein-bound imine, highlighting the competing off-target pathways.

Figure 1: Reaction landscape of the aldehyde warhead. The pivaloyl group minimizes the "Non-Specific" pathway while the pyridine core enhances the "Specific Imine" formation.

Cross-Reactivity & Selectivity Analysis

The Selectivity Index

Cross-reactivity in aldehyde probes is often driven by the formation of stable adducts with abundant plasma proteins.

Parameter	N-(3-Formyl-5-methylpyridin-2-yl)pivalamide	Standard Benzaldehyde	Acrylamide (Irreversible)
Primary Warhead	Pyridine-3-Carboxaldehyde	Benzaldehyde	Acrylamide (Michael Acceptor)
Reactivity Mode	Reversible (Imine)	Reversible (Imine)	Irreversible (Covalent)
Electrophilicity	High (Pyridine N-effect)	Moderate	High
Steric Shielding	High (Pivaloyl group)	Low	Low to Moderate
GSH Reactivity	Low (Unstable Hemithioacetal)	Low	High (Stable Thioether)
HSA Binding	Transient (Rapid k_off)	Moderate	High (Permanent Labeling)
Metabolic Risk	Amide Hydrolysis -> Cyclization	Oxidation to Acid	Glutathione Depletion

Specific Liability: Intramolecular Cyclization

A unique cross-reactivity risk for this scaffold is metabolic activation .[1] If the pivalamide bond is cleaved by an amidase, the resulting free amine at position 2 will instantly attack the C3-aldehyde to form a 1,X-naphthyridine derivative. This irreversible cyclization destroys the probe and generates a potentially inert or toxic metabolite.[1]

• Mitigation: Monitor stability in plasma and liver microsomes (HLM) specifically looking for the mass shift corresponding to the loss of the pivaloyl group and water (Cyclization).

Experimental Protocols for Validation

To objectively assess the performance of this compound, the following self-validating protocols are recommended.

Protocol A: Jump-Dilution Assay (Reversibility Check)

Purpose: To confirm that the compound acts as a reversible inhibitor and does not permanently modify the target.

• Incubate: Target enzyme + Compound (at 10x IC₅₀) for 60 minutes.

• Dilute: Rapidly dilute the mixture 100-fold into buffer containing substrate.

• Measure: Monitor enzymatic activity over time.

• Validation Criteria: Activity should recover to control levels (unlike irreversible inhibitors). If activity remains inhibited, the aldehyde may be "trapped" or reduced in situ.

Protocol B: GSH Trapping Assay (Cysteine Cross-Reactivity)

Purpose: To quantify off-target reactivity with biological thiols.[1]

• Reaction: Mix Compound (10 µM) + Glutathione (5 mM) in PBS (pH 7.4).

• Timepoints: 0, 1, 4, and 24 hours.

• Analysis: LC-MS/MS. Look for the [M+307]+ adduct (Hemithioacetal).[1]

• Expectation: Unlike acrylamides, this aldehyde should show <5% adduct formation at equilibrium due to the instability of the hemithioacetal bond in water.

Protocol C: Differential Scanning Fluorimetry (DSF)

Purpose: To demonstrate specific binding vs. non-specific aggregation.

• Setup: Target protein (2 µM) + SYPRO Orange + Compound (concentration gradient).

• Readout: Measure Thermal Shift (ΔTm).

• Interpretation: A significant positive shift (>2°C) indicates specific binding stabilization.[1] Non-specific aldehyde reactivity often leads to protein precipitation or broadening of the transition curve without a clear Tm shift.[1]

Synthesis & Purity Considerations

When sourcing or synthesizing this compound for cross-reactivity studies, be aware of "silent" impurities that skew results.[1]

• Oxidation: The aldehyde can oxidize to the carboxylic acid (N-(3-carboxy-5-methylpyridin-2-yl)pivalamide) upon air exposure.[1] This impurity is negatively charged and inactive against lysine targets.[1]

• Hydration: In aqueous solution, the aldehyde exists in equilibrium with its gem-diol (hydrate).[1][2] This is normal and does not indicate degradation, but it affects the effective concentration of the electrophile.

References

• Aldehyde Reactivity & Reversible Covalent Inhibition

  • Taunton, J., et al.[1] "Reversible Covalent Kinase Inhibitors."[1] Nature Chemical Biology.[1] (Foundational principles of aldehyde-cysteine/lysine targeting).

• Pyridine-3-Carboxaldehyde Chemistry

  • ChemicalBook & Sigma-Aldrich Technical Data.[1] "N-(3-Formyl-5-methylpyridin-2-yl)pivalamide Properties."

• Naphthyridine Synthesis (Cyclization Risk)

  • Mendez-Alvarez, E., et al.[1] "Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines."[1][3] Current Organic Chemistry. (Describes the cyclization of 2-aminopyridine-3-carboxaldehydes).

• Intramolecular Hydrogen Bonding in 2-Amidopyridines

  • Sobczyk, L., et al.[1] "Structure and properties of 2-aminopyridine derivatives." Journal of Molecular Structure. (Structural basis for the pivalamide conformation).[1]

Sources

• 1. 3-Pyridinecarboxaldehyde, 2-amino- | C6H6N2O | CID 737633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Reactions of Aldehydes and Ketones with Water - Chemistry Steps [chemistrysteps.com]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to Purity Assessment Techniques for Synthesized N-(3-Formyl-5-methylpyridin-2-yl)pivalamide

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

N-(3-Formyl-5-methylpyridin-2-yl)pivalamide (CAS No: 127446-31-5; Molecular Formula: C₁₂H₁₆N₂O₂; Molecular Weight: 220.27) is a key synthetic intermediate.[1] Its primary application lies in the synthesis of sophisticated nucleobase analogs, which are integral to the development of nucleic acid recognition systems like peptide nucleic acid (PNA) duplexes and triplexes.[1] In the landscape of drug discovery and development, the purity of such an intermediate is not merely a quality metric; it is a foundational pillar upon which the safety, efficacy, and reproducibility of the final active pharmaceutical ingredient (API) are built.

The presence of unwanted chemicals, even in minute quantities, can significantly impact the downstream synthetic steps and the pharmacological profile of the final product.[2] Regulatory bodies like the FDA and EMA have established stringent guidelines, such as those from the International Council for Harmonisation (ICH), that mandate a thorough understanding and control of impurities in drug substances.[3][4][5][6]

This guide provides an in-depth comparison of the principal analytical techniques used to assess the purity of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide. We will move beyond procedural lists to explore the causality behind methodological choices, offering a self-validating framework for researchers, scientists, and drug development professionals to establish a robust purity profile for this critical molecule.

An Orthogonal Approach to Purity: A Workflow for Confidence

No single analytical technique can provide a complete picture of a compound's purity. A robust assessment relies on an orthogonal approach, utilizing multiple methods with different underlying principles to detect a wide array of potential impurities. The following workflow illustrates a logical and comprehensive strategy for purity determination.

Caption: Integrated workflow for purity assessment of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide.

High-Performance Liquid Chromatography (HPLC): The Gold Standard Quantitative Tool

HPLC is widely regarded as the cornerstone of purity analysis in the pharmaceutical industry due to its high resolving power, sensitivity, and quantitative accuracy for non-volatile compounds.[4]

Causality of Method Choice: The target molecule possesses a pyridine ring, a strong UV chromophore, making UV detection highly effective. Its polarity is suitable for reverse-phase chromatography, the most common and robust HPLC mode. The goal is to separate the main compound from any non-volatile impurities, unreacted starting materials, or by-products from the synthesis.

Experimental Protocol: Reverse-Phase HPLC (RP-HPLC)

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column Selection: A C18 stationary phase (e.g., 4.6 x 150 mm, 3.5 µm particle size) is the logical starting point. Expert Insight: The basic nitrogen on the pyridine ring can interact with acidic silanol groups on the silica support, leading to peak tailing. Therefore, using a modern, end-capped C18 column with minimal silanol activity is crucial for achieving sharp, symmetrical peaks.[7]

• Mobile Phase Preparation:

  • Phase A: 0.1% Formic Acid in Water. This provides protons to ensure consistent ionization of the analyte and improve peak shape.

  • Phase B: Acetonitrile.

• Chromatographic Conditions:

  • Mode: Gradient elution to ensure separation of impurities with a wide range of polarities. A typical gradient might run from 10% to 90% Acetonitrile over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C to ensure run-to-run reproducibility.

  • Detection Wavelength: 260 nm, leveraging the pyridine ring's absorbance. A DAD allows for peak purity analysis across multiple wavelengths.

• Sample Preparation: Accurately weigh ~1 mg of the compound and dissolve it in 10 mL of a 50:50 mixture of Acetonitrile and Water to create a 100 µg/mL solution. Filter through a 0.45 µm syringe filter before injection.

• Data Analysis: Purity is calculated using the area percent method. The area of the main peak is divided by the total area of all peaks in the chromatogram (excluding the solvent front) and multiplied by 100. As per ICH guidelines, impurities above the reporting threshold (typically >0.05%) should be reported.[3]

Gas Chromatography-Mass Spectrometry (GC-MS): Interrogating Volatile Impurities

While HPLC excels with non-volatile compounds, GC-MS is the premier technique for identifying and quantifying volatile and semi-volatile substances, such as residual solvents from synthesis and purification, which are strictly regulated by ICH Q3C guidelines.[6]

Causality of Method Choice: The synthesis of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide likely involves organic solvents. GC-MS provides the necessary sensitivity and specificity to detect these at trace levels. The mass spectrometer adds a layer of certainty by providing a molecular fingerprint of each separated component, aiding in its unambiguous identification.[8][9]

Experimental Protocol: Headspace GC-MS for Residual Solvents

• Instrumentation: A GC system with a Flame Ionization Detector (FID) for quantification and a Mass Spectrometer (MS) for identification, coupled with a headspace autosampler.

• Column Selection: A low-bleed, mid-polarity capillary column (e.g., DB-624 or equivalent, 30 m x 0.32 mm, 1.8 µm film thickness) is ideal for separating common organic solvents.

• GC Conditions:

  • Carrier Gas: Helium at a constant flow of 1.5 mL/min.

  • Injector: Split mode (e.g., 20:1 split ratio) at 250 °C.

  • Oven Program: Hold at 40 °C for 5 minutes, then ramp at 10 °C/min to 240 °C and hold for 5 minutes. This program separates highly volatile solvents at the beginning and allows for the elution of any semi-volatile impurities.

• Headspace Conditions:

  • Vial Equilibration: 80 °C for 15 minutes.

  • Loop Temperature: 90 °C.

  • Transfer Line Temperature: 100 °C.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 350.

• Sample Preparation: Accurately weigh ~50 mg of the compound into a headspace vial. Add 5 mL of a suitable high-boiling solvent like Dimethyl Sulfoxide (DMSO).

• Data Analysis: Identify solvent peaks by their retention time and by comparing their mass spectra to a reference library (e.g., NIST). Quantify using an FID with an external standard calibration for each identified solvent.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Arbiter

NMR spectroscopy is unparalleled in its ability to provide detailed structural information. For purity assessment, it serves two critical functions: definitively confirming the identity of the main component and detecting impurities that might be chromatographically silent or structurally very similar (e.g., isomers) to the target compound.[10][11]

Causality of Method Choice: A ¹H NMR spectrum provides a quantitative map of all hydrogen-containing molecules in the sample. The integral of each signal is directly proportional to the number of protons it represents. This allows for a direct comparison of the amount of impurity to the amount of the main product, often without the need for an impurity reference standard.

Experimental Protocol: ¹H NMR for Purity Estimation

• Instrumentation: A high-resolution NMR spectrometer (400 MHz or higher).

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in an NMR tube. Ensure the sample is fully dissolved.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Expert Insight: Ensure the relaxation delay (d1) is sufficiently long (e.g., 5 times the longest T₁ relaxation time) to allow for full magnetization recovery. This is critical for accurate integration and, therefore, quantitative analysis.

• Data Analysis:

  • Structural Confirmation: Assign all peaks in the spectrum to the protons of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide.

  • Impurity Detection: Look for any peaks that do not correspond to the product, the solvent, or known impurities like water.

  • Purity Calculation: Calculate the molar percentage of an impurity by integrating a characteristic, well-resolved peak of the impurity and a characteristic peak of the main compound. Divide each integral by the number of protons it represents to normalize, then compare the molar ratios.

Melting Point Analysis: A Rapid, Foundational Check

Melting point is a fundamental physical property that provides a quick and inexpensive indication of purity for a crystalline solid.[12][13] Pure crystalline compounds melt over a very narrow temperature range.[12][14] The presence of impurities disrupts the crystal lattice, typically causing a depression and broadening of the melting range.[15][16]

Causality of Method Choice: Given that N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is a solid with a reported melting point of 113-115 °C, this technique serves as an excellent first-pass quality check.[1] A significant deviation from this range immediately flags a sample for further investigation or purification.

Experimental Protocol

• Instrumentation: A calibrated digital melting point apparatus.

• Sample Preparation: Place a small amount of the finely powdered, dry sample into a capillary tube, packing it to a height of 2-3 mm.

• Measurement:

  • Place the capillary tube in the apparatus.

  • Heat rapidly to ~10 °C below the expected melting point.

  • Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium.

  • Record the temperature at which the first drop of liquid is observed (T₁) and the temperature at which the entire sample has melted (T₂). The melting range is T₁ - T₂.

• Data Interpretation: A highly pure sample should exhibit a sharp melting range (≤ 2 °C) that falls within or very close to the literature value of 113-115 °C. A range greater than 2 °C or a depressed value suggests the presence of impurities.

Comparative Summary of Techniques

Feature	HPLC-UV	GC-MS	¹H NMR Spectroscopy	Melting Point Analysis
Principle	Differential partitioning between mobile and stationary phases.	Separation of volatile compounds based on boiling point and polarity, followed by mass-based detection.	Nuclear spin transitions in a magnetic field.	Disruption of crystal lattice energy upon phase change.
Impurities Detected	Non-volatile and semi-volatile organic impurities with a UV chromophore.	Volatile and semi-volatile organic impurities (e.g., residual solvents).	Soluble impurities with protons (isomers, by-products, etc.).	Solid impurities that are soluble in the melt.
Sensitivity	High (ppm to low ppb).	Very High (ppb to ppt for targeted analysis).	Moderate (typically >0.1 mol%).	Low (generally >1-2%).
Quantitative?	Yes, highly accurate and precise.	Yes, with appropriate standards.	Yes (qNMR), highly accurate.	No, provides an indication of purity.
Key Advantage	Robust, precise, and the industry standard for purity assays.	Unmatched for residual solvent analysis and volatile impurity ID.	Provides definitive structural proof and detects a broad range of impurities.	Extremely fast, simple, and low-cost.
Key Limitation	May not detect compounds without a UV chromophore.	Not suitable for non-volatile or thermally unstable compounds.	Lower sensitivity than chromatography; complex spectra can be difficult to interpret.	Not quantitative; insensitive to low levels of impurities.

Conclusion: A Synergistic Strategy for Unquestionable Quality

The purity assessment of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide demands a multi-faceted, orthogonal approach. While HPLC stands as the primary tool for quantitative purity determination of non-volatile species, its data must be contextualized with results from other techniques. GC-MS is non-negotiable for ensuring compliance with residual solvent limits, a critical aspect of pharmaceutical safety. NMR spectroscopy offers the ultimate confidence in structural identity and reveals impurities that other methods might miss. Finally, melting point analysis provides a rapid and invaluable preliminary check of material quality.

By integrating these techniques as outlined in the proposed workflow, researchers and drug development professionals can build a comprehensive and self-validating purity profile. This rigorous, evidence-based approach not only satisfies regulatory expectations but also ensures the integrity and quality of the downstream science that relies on this vital chemical intermediate.

References

• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals . ALWSCI. Available from: [Link]

• The Importance of Purity Determination of Pharmaceuticals . NETZSCH Analyzing & Testing. Available from: [Link]

• Analytical Method Development for Intermediate Purity & Impurities . Tianming Pharmaceuticals. Available from: [Link]

• ICH harmonised tripartite guideline - impurities in new drug substances q3a(r2) . International Council for Harmonisation. Available from: [Link]

• Q 3 B (R2) Impurities in New Drug Products . European Medicines Agency. Available from: [Link]

• Quality Guidelines . International Council for Harmonisation. Available from: [Link]

• Using Gas Chromatography-Mass Spectrometry (GC-MS) Technique for Analysis of Bioactive Compounds of Methanolic Leaves extract of Lepidium sativum . ResearchGate. Available from: [Link]

• Evaluation of gas chromatography-mass spectrometry analysis and yield . Notulae Botanicae Horti Agrobotanici Cluj-Napoca. Available from: [Link]

• Isolation and structure elucidation of pyridine alkaloids from the aerial parts of the Mongolian medicinal plant Caryopteris mongolica Bunge . PMC - NIH. Available from: [Link]

• Structure Elucidation by NMR . ETH Zurich. Available from: [Link]

• Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties . PMC - NIH. Available from: [Link]

• What is Melting Point? . Mettler Toledo. Available from: [Link]

• Melting Point Determination . University of Toronto Scarborough. Available from: [Link]

• Purity and Identification of Solids Using Melting Points . Portland State University. Available from: [Link]

• 5.3: MELTING POINT ANALYSIS- IDENTITY AND PURITY . Chemistry LibreTexts. Available from: [Link]

• General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS . USP. Available from: [Link]

• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry . IVT Network. Available from: [Link]

• ICH Q3A (R2) Impurities in new drug substances - Scientific guideline . European Medicines Agency. Available from: [Link]

• Analytical Method Validation: ICH and USP Perspectives . International Journal of Research and Review. Available from: [Link]

• Method for pyridine amine derivative . Chromatography Forum. Available from: [Link]

• Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production . IISTE.org. Available from: [Link]

• A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae . MDPI. Available from: [Link]

Sources

• 1. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide | 127446-31-5 [chemicalbook.com]
• 2. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 3. database.ich.org [database.ich.org]
• 4. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. ICH Official web site : ICH [ich.org]
• 7. Method for pyridine amine derivative - Chromatography Forum [chromforum.org]
• 8. researchgate.net [researchgate.net]
• 9. notulaebotanicae.ro [notulaebotanicae.ro]
• 10. Isolation and structure elucidation of pyridine alkaloids from the aerial parts of the Mongolian medicinal plant Caryopteris mongolica Bunge - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structure Elucidation by NMR – NMR Service | ETH Zurich [nmrservice.ethz.ch]
• 12. mt.com [mt.com]
• 13. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 14. chemconnections.org [chemconnections.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. web.pdx.edu [web.pdx.edu]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for N-(3-Formyl-5-methylpyridin-2-yl)pivalamide

Handling novel chemical entities in a research and development setting demands a proactive and informed approach to safety. This guide provides essential, immediate safety and logistical information for handling N-(3-Formyl-5-methylpyridin-2-yl)pivalamide (CAS No. 127446-31-5). Our focus extends beyond mere compliance, aiming to instill a deep understanding of why specific protective measures are necessary, thereby fostering a robust culture of safety.

Hazard Assessment: Understanding the Risks

N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is a combustible solid. The primary, officially classified hazard is that it causes serious eye irritation (H319) , warranting the GHS07 pictogram and a "Warning" signal word.[1]

However, a comprehensive safety assessment requires us to look beyond the available data for this specific molecule and consider the toxicological profile of structurally similar compounds. The presence of a substituted pyridine ring suggests that we should anticipate potential hazards associated with this class of chemicals. For instance, related pyridine derivatives can exhibit acute toxicity upon skin contact, cause skin irritation, and lead to respiratory irritation.[2][3][4] Therefore, our protective strategy must be conservative and account for these potential, unclassified risks.

Primary Routes of Potential Exposure:

• Eye Contact: Direct contact with the solid powder or solutions can cause serious irritation.[5][1]

• Dermal Contact: Skin contact with the solid or solutions may lead to irritation or toxic effects.[2][4]

• Inhalation: Inhalation of airborne powder, especially during weighing and transfer operations, could cause respiratory tract irritation.[2]

The Hierarchy of Controls: Your Primary Defense

Before any discussion of Personal Protective Equipment (PPE), it is critical to emphasize that PPE is the last line of defense. The foundational elements of safety are engineering and administrative controls.

• Engineering Control: All procedures involving N-(3-Formyl-5-methylpyridin-2-yl)pivalamide, from weighing the solid to running reactions and workups, must be performed within a properly functioning and certified chemical fume hood .[6][7][8] This is non-negotiable. A fume hood contains airborne particles and vapors, pulling them away from your breathing zone and protecting the laboratory environment. All work should be conducted at least 6 inches (15 cm) inside the plane of the sash to ensure effective containment.[9][10]

• Administrative Controls: Adhere strictly to your institution's Standard Operating Procedures (SOPs) and Chemical Hygiene Plan. This includes proper training, clear labeling of containers, and maintaining an uncluttered workspace within the fume hood to ensure proper airflow.[11][12]

Recommended PPE Ensemble: A Detailed Breakdown

The appropriate PPE ensemble depends on a risk assessment of the specific task being performed. The following sections detail the minimum required PPE and provide guidance for escalating protection based on the procedure.

Eye and Face Protection

Given the H319 classification (Causes serious eye irritation), eye protection is paramount.

• Minimum Requirement: Chemical splash goggles that conform to ANSI Z87.1 standards are mandatory at all times when handling this compound in any form.[13][14] Standard safety glasses do not provide adequate protection from splashes or airborne powder.

• Enhanced Protection: For procedures with a higher risk of splashing (e.g., transferring large volumes of solutions, conducting reactions under pressure, or cleaning up spills), a full-face shield must be worn over chemical splash goggles .[2][13][14]

Hand Protection

Protecting the skin on your hands is critical, as dermal absorption is a potential route of exposure for pyridine derivatives.[4]

• Glove Selection: No specific glove breakthrough data is available for N-(3-Formyl-5-methylpyridin-2-yl)pivalamide. Therefore, glove selection must be based on general principles for handling similar organic chemicals.

  • For Incidental Contact (e.g., handling sealed containers, brief transfers of small quantities): Disposable nitrile gloves are an acceptable minimum. Nitrile is preferred over latex due to better chemical resistance and the prevention of latex allergies.[15]

  • For Extended Contact (e.g., prolonged handling, submersion, or working with solutions): More robust gloves such as butyl rubber or neoprene should be considered.[16][17] Always consult the glove manufacturer's compatibility charts for guidance.[16]

• Best Practice - Double Gloving: Wearing two pairs of nitrile gloves is a strongly recommended practice. This provides a significant protective advantage. If the outer glove is contaminated or torn, it can be removed safely, leaving the inner glove to protect you while you exit the contaminated area or don a new outer glove.

• Glove Hygiene: Never reuse disposable gloves.[15] Remove gloves using a technique that avoids touching the outer contaminated surface with your bare skin. Wash your hands thoroughly with soap and water after removing gloves.[3]

Body Protection

• A clean, fully buttoned, long-sleeved laboratory coat must be worn to protect skin and personal clothing from contamination.[16] For tasks involving larger quantities or a high splash potential, a chemically resistant apron worn over the lab coat is recommended.

Respiratory Protection

• When all work is conducted inside a certified chemical fume hood, specific respiratory protection is generally not required. The fume hood provides primary respiratory protection.

• Exception: If a risk assessment determines that weighing or handling large quantities of the powder outside of a containment device is unavoidable (a practice that should be avoided), a NIOSH-approved respirator is required. A minimum of an N95-rated filter respirator for particulates would be necessary, though a full-face respirator with organic vapor cartridges would offer a higher level of protection.[13] All respirator use must be done under a formal respiratory protection program as required by OSHA (29 CFR 1910.134).[11][18]

Operational and Disposal Plans

A safe experiment is planned from start to finish. This includes the selection, use, and disposal of your PPE.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

Sources

• 1. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide | 127446-31-5 [chemicalbook.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. lobachemie.com [lobachemie.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide AldrichCPR 127446-31-5 [sigmaaldrich.com]
• 6. hvcc.edu [hvcc.edu]
• 7. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 8. ehs.fiu.edu [ehs.fiu.edu]
• 9. labconco.com [labconco.com]
• 10. 5 Essential Steps for Proper Fume Hood Use in the Laboratory | Lab Manager [labmanager.com]
• 11. osha.gov [osha.gov]
• 12. Chemical Fume Hood Use Guidelines [blink.ucsd.edu]
• 13. nj.gov [nj.gov]
• 14. Personal Protective Equipment for Laboratories | Environmental Health and Safety [ehs.dartmouth.edu]
• 15. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 16. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 17. safety.fsu.edu [safety.fsu.edu]
• 18. Laboratories - Standards | Occupational Safety and Health Administration [osha.gov]